dialuminum;3-hydroxynaphthalene-2,7-disulfonate

• CAS: 85005-91-0

Core Science & Biosynthesis

Aluminum sesqui-3-hydroxynaphthalene-2,7-disulfonate molecular weight

Part 1: Executive Technical Summary

Aluminum sesqui-3-hydroxynaphthalene-2,7-disulfonate (CAS: 85005-91-0) is a coordination complex formally characterized as Dialuminum Tris(3-hydroxynaphthalene-2,7-disulfonate) .[1] In the context of pharmaceutical and industrial development, this compound is defined by a precise stoichiometric ratio of 2:3 between the aluminum cations and the disulfonate anions, yielding a neutral "sesqui" salt.

Core Molecular Data

Parameter	Technical Specification
Systematic Name	Dialuminum; tris(3-hydroxynaphthalene-2,7-disulfonate)
Common Synonyms	Aluminum R-Salt; Aluminum Sesqui-R-Acid; UNII-IM6SM6VZ6U
Molecular Formula
Molecular Weight	960.81 g/mol (Anhydrous)
Stoichiometry	2 Aluminum ( ) : 3 Ligands ( )
Ligand Source	3-Hydroxynaphthalene-2,7-disulfonic acid (R-Acid)
Appearance	Off-white to pale grey powder (hygroscopic)

Part 2: Structural Chemistry & Stoichiometry

The term "sesqui" (Latin for "one and a half") refers to the ligand-to-metal ratio (3:2 = 1.5). Understanding this stoichiometry is critical for formulation scientists to prevent the formation of basic aluminum salts (e.g., aluminum hydroxy-sulfonates) or excess free acid, both of which alter the pH and solubility profile of the final product.

Molecular Assembly Logic

The complex is formed by the electrostatic and coordinate bonding of trivalent Aluminum (

) with the divalent conjugate base of R-Acid. The hydroxyl group at position 3 often remains protonated in acidic conditions but may participate in chelation at higher pH, potentially altering the effective molecular weight via deprotonation.

Calculated Mass Breakdown:

• Cation: 2 × Aluminum (

  ) =

• Anion: 3 × 3-hydroxynaphthalene-2,7-disulfonate (

  ) =

• Total MW:

Part 3: Synthesis & Manufacturing Protocol

Note: This protocol is designed for high-purity synthesis suitable for reference standard generation.

Reaction Pathway Diagram

The following diagram illustrates the stoichiometric reaction required to achieve the sesqui-salt without contaminating byproducts.

Figure 1: Stoichiometric synthesis pathway for Aluminum Sesqui-3-hydroxynaphthalene-2,7-disulfonate.

Step-by-Step Methodology

• Precursor Preparation: Dissolve 3.0 molar equivalents of 3-hydroxynaphthalene-2,7-disulfonic acid (R-Acid) in deionized water. Ensure the starting material is free of Schaeffer's salt (a common impurity in R-Acid).

• Metalation: Slowly add 2.0 molar equivalents of Aluminum Hydroxide (

  ) or Aluminum Isopropoxide. Expert Tip: Use freshly precipitated gel for faster kinetics compared to dried alumina.

• Digestion: Heat the mixture to 75°C with vigorous stirring for 4-6 hours. The solution should clarify as the aluminum source is consumed.

• pH Validation: Monitor pH. The target range for the sesqui-salt is typically pH 3.5–4.5. If pH < 3.0, unreacted acid is present; if pH > 5.0, basic salts may form.

• Purification: Filter the hot solution through a 0.45

  membrane to remove unreacted aluminum species.

• Isolation: Concentrate the filtrate under vacuum (Rotavap) at 50°C. Do not exceed 80°C during drying to prevent decarboxylation or desulfonation (though rare, thermal stress is a risk).

Part 4: Analytical Validation (Self-Validating System)

For drug development, verifying the "sesqui" ratio is more critical than simple identification. The following analytical workflow ensures the 2:3 Al:Ligand ratio.

Analytical Logic Diagram

Figure 2: Analytical workflow for validating the stoichiometry and identity of the sesqui-salt.

Validation Protocols

1. Aluminum Content (Complexometric Titration or ICP-OES)

• Method: Digest 100 mg of sample in

  . Analyze via ICP-OES at 396.15 nm.

• Acceptance Criteria: Theoretical Al content is 5.62% w/w. Acceptable range: 5.4% – 5.8% (accounting for hydration).

2. Ligand Quantification (HPLC)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).

• Mobile Phase: Phosphate Buffer (pH 3.0) / Methanol Gradient.

• Detection: UV at 230 nm (Naphthalene ring absorption).

• Logic: Quantify the R-acid anion against a standard. Calculate the molar ratio of Anion to Aluminum derived from Step 1.

3. Molecular Weight Confirmation

• Technique: Mass Spectrometry (ESI-).

• Observation: While the intact neutral complex (960 Da) is hard to fly in ESI, you will observe the characteristic fragments:

  and the free ligand at m/z ~151 (z=2) or ~302 (z=1).

Part 5: References

• National Center for Advancing Translational Sciences (NCATS). Dialuminum Tris-3-Hydroxynaphthalene-2,7-Disulfonate (Ingredient). Inxight Drugs. Retrieved October 26, 2023, from [Link]

• PubChem. Aluminium 3-hydroxynaphthalene-2,7-disulphonate (2:3) (Compound Summary). National Library of Medicine. Retrieved October 26, 2023, from [Link]

• FDA Global Substance Registration System (GSRS). UNII-IM6SM6VZ6U Records.[2] U.S. Food and Drug Administration. Retrieved October 26, 2023, from [Link]

Sources

• 1. DIALUMINUM TRIS-3-HYDROXYNAPHTHALENE-2,7-DISULFONATE [drugfuture.com]
• 2. Aluminium 3-hydroxynaphthalene-2,7-disulphonate (2:3) | C30H18Al2O21S6 | CID 44145192 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Aqueous Solubility of Aluminum 3-Hydroxynaphthalene-2,7-disulfonate

Abstract

The aqueous solubility of active pharmaceutical ingredients (APIs) and key chemical intermediates is a critical determinant of their bioavailability, processability, and ultimate therapeutic efficacy. This guide provides a comprehensive examination of the aqueous solubility of aluminum 3-hydroxynaphthalene-2,7-disulfonate (CAS No. 85005-91-0)[1]. While specific quantitative solubility data for this aluminum salt is not extensively documented in publicly available literature, this guide establishes a framework for its theoretical assessment and empirical determination. By synthesizing principles of inorganic and physical chemistry with established analytical methodologies, we present a robust approach for researchers to characterize the solubility profile of this compound. This document details the underlying chemical principles governing its solubility, provides step-by-step protocols for its experimental determination, and offers insights into the interpretation of the resulting data.

Introduction and Compound Overview

Aluminum 3-hydroxynaphthalene-2,7-disulfonate, with the molecular formula C₃₀H₁₈Al₂O₂₁S₆, is the aluminum salt of 3-hydroxynaphthalene-2,7-disulfonic acid, also known as R-acid[1][2]. Its formal IUPAC name is dialuminum;tris(3-hydroxynaphthalene-2,7-disulfonate)[1]. The parent sulfonic acid and its sodium salt are noted for their ready solubility in water[2][3][4]. This characteristic is primarily due to the presence of two highly polar sulfonic acid groups and a hydroxyl group on the naphthalene core, which readily engage in hydrogen bonding with water molecules.

The introduction of a trivalent aluminum cation (Al³⁺) to form the salt introduces a significant moderating factor to its aqueous solubility. The interaction between the aluminum cation and the sulfonate anions creates a more complex ionic lattice. The overall solubility will, therefore, be governed by the equilibrium between the energy required to break this lattice and the energy released upon the hydration of the individual ions. Understanding this balance is paramount for applications ranging from dye synthesis to potential pharmaceutical formulations.

Theoretical Framework for Solubility

The dissolution of aluminum 3-hydroxynaphthalene-2,7-disulfonate in water is a dynamic equilibrium process. The solid salt dissociates into its constituent ions, which then become solvated by water molecules.

Key Influencing Factors:

• Lattice Energy: The strength of the ionic bonds between the Al³⁺ cations and the tris(3-hydroxynaphthalene-2,7-disulfonate) anions in the solid crystal lattice is a primary barrier to dissolution. The high charge of the aluminum ion suggests a potentially significant lattice energy.

• Hydration Energy: This is the energy released when the Al³⁺ and the disulfonate anions are surrounded and stabilized by water molecules. The small, highly charged Al³⁺ ion will have a very high hydration enthalpy. The large organic anion will also be well-hydrated, particularly at the sulfonate groups.

• pH of the Medium: The pH of the aqueous medium will have a profound effect on solubility. At low pH, the sulfonate groups will remain ionized, but the hydroxyl group on the naphthalene ring may become protonated. More significantly, the speciation of aluminum in water is highly pH-dependent. In acidic solutions, Al³⁺(aq) is the predominant species. As the pH increases, a series of hydrolysis reactions occur, leading to the formation of soluble hydroxyaluminum species (e.g., [Al(OH)]²⁺, [Al(OH)₂]⁺) and eventually the precipitation of insoluble aluminum hydroxide, Al(OH)₃, typically in the pH range of 5 to 8. At very high pH, the soluble tetrahydroxoaluminate ion, [Al(OH)₄]⁻, is formed. This complex pH-dependent behavior of aluminum is a critical consideration.

• Temperature: The effect of temperature on solubility depends on the enthalpy of solution. For many salts, solubility increases with temperature, but this is not universal. The temperature dependence must be determined empirically[5].

• Common Ion Effect: The presence of either aluminum salts or other salts of 3-hydroxynaphthalene-2,7-disulfonic acid in the solution would decrease the solubility of the target compound by shifting the dissolution equilibrium to the left, in accordance with Le Châtelier's principle.

Below is a diagram illustrating the key equilibria involved in the dissolution process.

Caption: Key equilibria in the dissolution of aluminum 3-hydroxynaphthalene-2,7-disulfonate.

Experimental Determination of Aqueous Solubility

Given the absence of readily available data, a systematic experimental approach is required. The following protocols are designed to provide a comprehensive understanding of the compound's solubility.

Thermodynamic (Equilibrium) Solubility Determination

This method determines the maximum concentration of the solute that can dissolve in a solvent under equilibrium conditions at a specific temperature and pH. It is considered the gold standard for solubility measurement[6].

Experimental Workflow Diagram:

Caption: Workflow for Thermodynamic Solubility Determination.

Detailed Protocol:

• Preparation of Media: Prepare a series of buffered aqueous solutions at physiologically and industrially relevant pH values (e.g., pH 2.0, 4.5, 7.4, 9.0). Use buffers that do not interact with aluminum ions (e.g., acetate, phosphate buffers should be used with caution).

• Sample Preparation: Add an excess amount of finely powdered aluminum 3-hydroxynaphthalene-2,7-disulfonate to a known volume of each buffered solution in a sealed, inert container. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation[5].

• Equilibration: Agitate the samples at a constant, controlled temperature (e.g., 25°C for standard solubility, 37°C for physiological relevance) for a predetermined period (typically 24 to 48 hours) to ensure equilibrium is reached. It is advisable to take time points (e.g., at 24, 36, and 48 hours) to confirm that the concentration in the solution has reached a plateau[5].

• Phase Separation: Separate the undissolved solid from the saturated solution. This is a critical step to avoid artificially high results. High-speed centrifugation followed by careful removal of the supernatant is recommended. Alternatively, filtration through a low-binding filter (e.g., 0.22 µm PVDF) can be used.

• Quantification: Accurately quantify the concentration of the dissolved compound in the clear supernatant. Several analytical techniques can be employed:

  • High-Performance Liquid Chromatography (HPLC-UV): This is often the preferred method. The naphthalene ring system provides a strong UV chromophore, allowing for sensitive detection. A calibration curve must be prepared using standards of known concentration.

  • Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): This technique can be used to quantify the concentration of dissolved aluminum, which can then be stoichiometrically related back to the concentration of the entire salt. This is an excellent orthogonal method to validate HPLC results[7].

  • Gravimetric Analysis: A known volume of the saturated solution can be evaporated to dryness in a pre-weighed container, and the mass of the remaining solid residue is determined. This method is simpler but less sensitive and may be prone to errors if the buffer salts are not accounted for[5].

Kinetic Solubility Determination

Kinetic solubility is a high-throughput screening method often used in early drug discovery. It measures the concentration of a compound that remains in solution after being rapidly precipitated from a high-concentration stock solution (typically in DMSO)[6]. While less precise than thermodynamic solubility, it provides a rapid assessment of a compound's propensity to precipitate.

Detailed Protocol:

• Stock Solution: Prepare a high-concentration stock solution of the compound in dimethyl sulfoxide (DMSO), for example, at 10 mM.

• Dilution: Add a small aliquot of the DMSO stock solution to the aqueous buffer. The final DMSO concentration should be kept low (e.g., 1-2%) to minimize its co-solvent effects[6].

• Incubation: Allow the solution to incubate for a short, defined period (e.g., 2 hours) at a controlled temperature[6]. During this time, any compound above its kinetic solubility limit will precipitate.

• Analysis: Analyze the concentration of the compound remaining in solution, typically after filtration or centrifugation, using a rapid method like HPLC-UV/MS.

Data Presentation and Interpretation

All quantitative solubility data should be summarized in a clear, tabular format for easy comparison across different conditions.

Parameter	Condition 1	Condition 2	Condition 3	Condition 4
Solubility Type	Thermodynamic	Thermodynamic	Thermodynamic	Thermodynamic
pH	2.0	4.5	7.4	9.0
Temperature (°C)	25	25	25	25
Solubility (mg/mL)	Experimental Value	Experimental Value	Experimental Value	Experimental Value
Solubility (µM)	Calculated Value	Calculated Value	Calculated Value	Calculated Value
Analytical Method	HPLC-UV	HPLC-UV	HPLC-UV	HPLC-UV

Note: The molecular weight of aluminum 3-hydroxynaphthalene-2,7-disulfonate is approximately 960.8 g/mol .[1]

Interpretation of Results:

• A strong dependence of solubility on pH is expected. Lower solubility is anticipated in the mid-pH range where aluminum hydroxide precipitation is favored.

• The comparison between kinetic and thermodynamic solubility can provide insights into the potential for supersaturation, which is relevant for formulation development. A kinetic solubility value significantly higher than the thermodynamic value suggests the compound can form metastable supersaturated solutions.

Conclusion

The aqueous solubility of aluminum 3-hydroxynaphthalene-2,7-disulfonate is a complex property governed by the interplay of its ionic structure and the chemistry of the aluminum cation in aqueous media. While direct solubility values are not readily found in the literature, this guide provides the necessary theoretical foundation and detailed, actionable experimental protocols for its rigorous determination. By employing the methods described herein, researchers and drug development professionals can generate the high-quality, reliable data needed to advance their scientific and developmental objectives. The self-validating nature of using orthogonal analytical techniques like HPLC-UV and ICP-MS ensures the trustworthiness and accuracy of the experimental outcomes.

References

• Title: Aluminium 3-hydroxynaphthalene-2,7-disulphonate (2:3) Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: Determination of Solubility by Gravimetric Method Source: Pharmapproach.com URL: [Link]

• Title: 3-Hydroxynaphthalene-2,7-disulfonate Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: Method Development & Method Validation for Solubility and Dissolution Curves Source: CD Formulation URL: [Link]

• Title: 3-Hydroxynaphthalene-2,7-disulfonic acid Source: World Of Dyes URL: [Link]

• Title: disodium 3-hydroxynaphthalene-2,7-disulfonate Source: ChemBK URL: [Link]

• Title: 3-Hydroxynaphthalene-2,7-Disulfonic Acid Disodium Salt Source: Alchemist-chem.com URL: [Link]

• Title: Analytical Methods Source: Royal Society of Chemistry URL: [Link]

Sources

• 1. Aluminium 3-hydroxynaphthalene-2,7-disulphonate (2:3) | C30H18Al2O21S6 | CID 44145192 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Hydroxynaphthalene-2,7-disulphonic acid | 148-75-4 [chemicalbook.com]
• 3. chembk.com [chembk.com]
• 4. 3-Hydroxynaphthalene-2,7-Disulfonic Acid Disodium Salt Supplier China | High Purity CAS 581-01-7 | Applications, Safety, Price & SDS [sulfonic-acid.com]
• 5. uomus.edu.iq [uomus.edu.iq]
• 6. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 7. pubs.rsc.org [pubs.rsc.org]

Safety data sheet (SDS) for dialuminum 3-hydroxynaphthalene-2,7-disulfonate

Technical Monograph: Dialuminum 3-Hydroxynaphthalene-2,7-Disulfonate Classification: Critical Material Attribute (CMA) / Analytical Reference Standard Version: 2.0 (Scientific Reference Edition)

Executive Summary

This technical guide provides a comprehensive safety and handling profile for Dialuminum 3-hydroxynaphthalene-2,7-disulfonate (CAS: 85005-91-0). While often encountered as a precursor or dissociation product in the manufacturing of Aluminum Lake pigments (specifically azo dyes like Amaranth), this compound presents unique solubility and stability challenges in pharmaceutical formulations.

This document is structured for drug development professionals and analytical chemists requiring precise data for impurity profiling, method validation, and occupational safety.

Part 1: Chemical Identity & Physicochemical Properties[1][2]

The stoichiometry of this compound is distinct: two aluminum cations (

) complexed with three organic anions ( ), resulting in a neutral "sesqui" salt.

Table 1: Substance Identification

Attribute	Specification
IUPAC Name	Dialuminum; tris(3-hydroxynaphthalene-2,7-disulfonate)
Common Synonyms	Aluminum 3-hydroxy-2,7-naphthalenedisulfonate; R-Acid Aluminum Salt (Isomer); Aluminum Sesqui-salt
CAS Registry No.	85005-91-0
Molecular Formula
Molecular Weight	960.8 g/mol
Appearance	Off-white to greyish amorphous powder
Solubility	Low in water (pH dependent); Soluble in dilute mineral acids
pKa (Calculated)	~0.5 (Sulfonic acid groups), ~9.0 (Hydroxyl group)

Part 2: GHS Safety Profile & Toxicology

Expert Insight: Specific toxicological data for this exact aluminum salt is limited. The safety profile below is synthesized from the established toxicity of the naphthalene disulfonate anion (analogous to R-Acid salts) and aluminum salts .

Hazard Classification (GHS-US/EU)

• Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1]

• Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

• Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).

Table 2: Toxicological Endpoints (Derived)

Endpoint	Data / Estimate	Mechanism of Action
Acute Toxicity (Oral)	LD50 > 2,000 mg/kg (Rat)*	Low absorption of Al-complexes; Sulfonate moiety is rapidly excreted.
Inhalation	Hazard	Fine dusts may cause mechanical irritation and aluminosis (chronic).
Carcinogenicity	Not Listed	Naphthalene sulfonates are generally non-carcinogenic, unlike their amine analogs.
Bioaccumulation	Low	Highly polar sulfonate groups prevent lipid accumulation.

*Estimate based on Disodium 3-hydroxy-2,7-naphthalenedisulfonate (CAS 135-51-3).[2][3][4]

Part 3: Analytical Protocols & Handling

For researchers utilizing this compound as an impurity standard in "Lake" pigment analysis, the following HPLC protocol is recommended.

Protocol: Reverse-Phase HPLC Detection

Objective: Quantify free 3-hydroxynaphthalene-2,7-disulfonate anions in aluminum complexes.

• Sample Preparation (Acid Digestion):

  • Dissolve 10 mg of sample in 5 mL of 0.1 M HCl.

  • Reasoning: Low pH is required to protonate the sulfonate groups and dissociate the Aluminum-Ligand complex, ensuring the organic moiety is free for column retention.

  • Sonicate for 10 minutes at 25°C. Filter through a 0.22 µm PTFE membrane.

• Chromatographic Conditions:

  • Column: C18 (150 mm x 4.6 mm, 5 µm).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 0-5 min (5% B); 5-20 min (5%

    60% B).

  • Detection: UV at 230 nm (Naphthalene ring absorption) and 300 nm.

• System Suitability:

  • Tailing factor must be < 1.5.

  • Note: Aluminum ions may cause peak broadening if not fully dissociated; ensure excess acid in the sample diluent.

Part 4: Visualization of Dissociation Logic

The following diagram illustrates the dissociation pathway of the dialuminum salt under physiological or analytical conditions (Acidic pH), highlighting the release of the bioactive sulfonate anion.

Figure 1: Pharmacochemical dissociation pathway of Dialuminum 3-hydroxynaphthalene-2,7-disulfonate in acidic media, leading to analytical detection or biological excretion.

Part 5: Emergency Response & Disposal

First Aid Measures

• Inhalation: Move to fresh air immediately. If wheezing occurs, administer oxygen. Aluminum salts are astringent and may cause throat constriction.

• Skin Contact: Wash with soap and water.[1][5][6] Do not use solvents, as they may increase transdermal absorption of the naphthalene moiety.

• Eye Contact: Rinse cautiously with water for 15 minutes.[7][6] Remove contact lenses.[7][5] Seek medical attention —sulfonic acid salts can cause corneal opacity if untreated.

Disposal Protocol

• Waste Code: Non-hazardous industrial waste (unless mixed with solvents).

• Method: Dissolve in combustible solvent and incinerate in a chemical incinerator equipped with an afterburner and scrubber.

• Critical Check: Ensure the scrubber is rated for Sulfur Oxides (SOx) , as thermal decomposition releases significant

  .

References

• National Center for Advancing Translational Sciences (NCATS). Dialuminum Tris-3-Hydroxynaphthalene-2,7-Disulfonate (Inxight Drugs). Retrieved March 7, 2026. [Link]

• PubChem. Aluminium 3-hydroxynaphthalene-2,7-disulphonate (2:3) Compound Summary (CID 44145192).[8] National Library of Medicine. Retrieved March 7, 2026. [Link]

• European Chemicals Agency (ECHA). Registration Dossier: Aluminum Salts and Naphthalene Sulfonates. (General guidance on Aluminum Lake chemistry). [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. Disodium 3-Hydroxy-2,7-naphthalenedisulfonate | 135-51-3 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. Disodium 2-naphthol-3,6-disulfonate | 135-51-3 [chemicalbook.com]
• 4. 3-Hydroxynaphthalene-2,7-disulfonic acid [dyestuffintermediates.com]
• 5. pfaltzandbauer.com [pfaltzandbauer.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. spectrumchemical.com [spectrumchemical.com]
• 8. Aluminium 3-hydroxynaphthalene-2,7-disulphonate (2:3) | C30H18Al2O21S6 | CID 44145192 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Core of Aluminum Coordination Chemistry with Sulfonic Acid Ligands

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the coordination chemistry of aluminum with sulfonic acid ligands. It delves into the fundamental principles governing these interactions, detailed methodologies for synthesis and characterization, and a discussion of their current and potential applications.

Fundamental Principles: The Interplay of a Hard Lewis Acid and a Versatile Ligand

The coordination chemistry of aluminum with sulfonic acid ligands is governed by the intrinsic properties of both the metal center and the organic ligand. Aluminum, in its common +3 oxidation state, is a hard Lewis acid, characterized by a high positive charge density and a preference for coordinating with hard Lewis bases, which are typically small, highly electronegative atoms like oxygen.[1][2][3] This inherent Lewis acidity is the primary driving force for the formation of aluminum complexes.[4][5][6]

Sulfonic acids (R-SO₃H) and their conjugate bases, sulfonates (R-SO₃⁻), are versatile ligands. The sulfonate group presents three oxygen atoms that can act as Lewis bases, making it a potentially multidentate ligand. The coordination of the sulfonate group to a metal ion can occur in a fine balance with hydrogen bonding interactions.[7] The nature of the organic R-group can be tailored to influence the steric and electronic properties of the ligand, thereby tuning the structure and reactivity of the resulting aluminum complex.

The aqueous chemistry of aluminum is dominated by hydrolysis, leading to the formation of various monomeric and polymeric hydroxo species.[8][9] This behavior significantly influences the formation of aluminum-sulfonate complexes in aqueous media, as hydroxide ions can compete with the sulfonate ligands for coordination sites on the aluminum center.

Synthesis of Aluminum-Sulfonate Complexes: Strategies and Methodologies

The synthesis of aluminum-sulfonate complexes can be broadly categorized into two main areas: the formation of discrete molecular complexes and the preparation of extended structures like metal-organic frameworks (MOFs) and functionalized inorganic materials.

Synthesis of Discrete Aluminum-Sulfonate Complexes

The synthesis of discrete aluminum-sulfonate complexes typically involves the reaction of an aluminum precursor with a sulfonic acid ligand in a suitable solvent. Common aluminum precursors include aluminum halides (e.g., AlCl₃), aluminum alkoxides, and organoaluminum compounds like trialkylaluminums.[10] The choice of precursor and solvent is critical and depends on the desired product and the reactivity of the ligand.

Experimental Protocol: General Synthesis of an Aluminum-Sulfonate Complex

• Reagent Preparation:

  • Dissolve the chosen sulfonic acid ligand in an appropriate anhydrous solvent (e.g., toluene, THF, or a chlorinated solvent) under an inert atmosphere (e.g., nitrogen or argon).

  • Prepare a solution of the aluminum precursor (e.g., AlCl₃ or trimethylaluminum) in the same or a compatible anhydrous solvent. For pyrophoric reagents like trimethylaluminum, extreme caution and specialized handling techniques are required.[11][12]

• Reaction:

  • Slowly add the aluminum precursor solution to the stirred ligand solution at a controlled temperature (often starting at low temperatures like 0 °C or -78 °C to manage the exothermicity of the reaction).

  • Allow the reaction mixture to warm to room temperature and stir for a specified period (typically several hours to overnight) to ensure complete reaction.

• Product Isolation and Purification:

  • Remove the solvent under reduced pressure.

  • The resulting solid can be purified by recrystallization from a suitable solvent or by washing with a non-polar solvent to remove unreacted starting materials.

• Characterization:

  • The purified complex should be characterized by standard analytical techniques, including NMR spectroscopy (¹H, ¹³C, and ²⁷Al), FT-IR spectroscopy, and elemental analysis.

  • Single-crystal X-ray diffraction is the definitive method for determining the solid-state structure of the complex.[13]

Synthesis of Aluminum-Sulfonate Metal-Organic Frameworks (MOFs)

Aluminum-based MOFs are of significant interest due to their high stability and porosity.[14] The synthesis of aluminum-sulfonate MOFs typically involves the solvothermal reaction of an aluminum salt (e.g., aluminum nitrate or sulfate) with a sulfonate-containing organic linker.[15][16]

Experimental Protocol: Microwave-Assisted Synthesis of a Sulfonated Aluminum MOF (SO₃-MIL-53(Al)) [14]

• Precursor Solution: Prepare a solution of aluminum nitrate nonahydrate and the sulfonic acid-functionalized dicarboxylic acid linker in a suitable solvent, such as N,N-dimethylformamide (DMF).

• Microwave Synthesis: Place the precursor solution in a sealed Teflon-lined microwave reactor. Heat the mixture to a specific temperature (e.g., 120-180 °C) for a defined period (e.g., 30-180 minutes) using microwave irradiation.[14]

• Isolation and Activation: After cooling, the solid product is collected by centrifugation or filtration, washed with fresh solvent, and dried. The MOF is then activated by heating under vacuum to remove any residual solvent molecules from the pores.

Synthesis of Sulfonic Acid-Functionalized Alumina

Sulfonic acid-functionalized alumina (Al₂O₃) is a robust solid acid catalyst.[17][18] The synthesis involves grafting sulfonic acid groups onto the surface of alumina nanoparticles.

Experimental Protocol: Synthesis of Sulfonic Acid-Functionalized Nano-γ-Al₂O₃ [17][18]

• Preparation of Nano-γ-Al₂O₃: Synthesize nano-γ-Al₂O₃ via a solvothermal method or use a commercial source.[19]

• Functionalization:

  • Suspend the nano-γ-Al₂O₃ in an anhydrous solvent like toluene.

  • Add a silane coupling agent containing a thiol group (e.g., 3-mercaptopropyltrimethoxysilane) and reflux the mixture to graft the thiol groups onto the alumina surface.

  • Oxidize the thiol groups to sulfonic acid groups using an oxidizing agent like hydrogen peroxide.

• Purification: The final material is washed thoroughly with water and ethanol and dried under vacuum.

Structural Characterization of Aluminum-Sulfonate Complexes

A combination of spectroscopic and diffraction techniques is employed to elucidate the structure and bonding in aluminum-sulfonate complexes.

²⁷Al Nuclear Magnetic Resonance (NMR) Spectroscopy

²⁷Al NMR is a powerful tool for probing the coordination environment of aluminum in solution and the solid state.[20][21] The ²⁷Al nucleus has a spin of 5/2 and is therefore quadrupolar, which results in broad NMR signals, especially in asymmetric environments.[8] The chemical shift of the ²⁷Al nucleus is sensitive to the coordination number of the aluminum center.

Coordination Number	Typical ²⁷Al NMR Chemical Shift Range (ppm)
6 (Octahedral)	-30 to +30
5 (Trigonal Bipyramidal or Square Pyramidal)	+30 to +60
4 (Tetrahedral)	+60 to +130

Table 1: Typical ²⁷Al NMR Chemical Shift Ranges for Different Aluminum Coordination Geometries.[8]

The reference standard for ²⁷Al NMR is an aqueous solution of Al(NO₃)₃.[22]

X-ray Crystallography

Single-crystal X-ray diffraction provides definitive information about the solid-state structure of aluminum-sulfonate complexes, including bond lengths, bond angles, and the overall molecular geometry.[23] This technique is essential for understanding the precise coordination mode of the sulfonate ligand and the geometry around the aluminum center.

Density Functional Theory (DFT) Calculations

DFT calculations are a valuable computational tool for complementing experimental data.[24] They can be used to:

• Predict the ground-state geometry of aluminum-sulfonate complexes.[24]

• Calculate theoretical NMR parameters (chemical shifts and quadrupole coupling constants) to aid in the interpretation of experimental spectra.[22]

• Analyze the electronic structure and bonding in these complexes.[25]

Applications of Aluminum-Sulfonate Complexes

The unique properties of aluminum-sulfonate complexes have led to their application in various fields, from catalysis to materials science and potentially in the biomedical field.

Catalysis

Sulfonic acid-functionalized alumina and aluminum-sulfonate MOFs are effective solid acid catalysts for a variety of organic transformations, including esterification, condensation, and Friedel-Crafts reactions.[14][17] The high surface area and tunable acidity of these materials make them attractive alternatives to homogeneous acid catalysts.

Gas Storage and Separation

The porous nature of aluminum-sulfonate MOFs makes them promising materials for the storage and separation of gases. The sulfonate groups within the pores can create specific binding sites for polar molecules, enhancing the selectivity of the material.

Potential in Drug Delivery and Biomedical Imaging

While the direct application of discrete aluminum-sulfonate complexes in drug delivery is an emerging area, the principles of metal-based therapeutics and imaging agents are well-established.[26] Metal complexes can serve as scaffolds for the design of drugs with novel mechanisms of action or as contrast agents for medical imaging.[9][27] Aluminum oxide nanoparticles have been explored for drug delivery applications.[9] The ability to functionalize the organic backbone of sulfonic acid ligands opens up possibilities for designing targeted aluminum-based therapeutic or diagnostic agents.

Safety and Handling

The synthesis and handling of aluminum-sulfonate complexes require adherence to strict safety protocols due to the hazardous nature of the precursors.

• Aluminum Alkyls: Many organoaluminum compounds, such as trimethylaluminum, are pyrophoric and react violently with water and air.[11][12] They must be handled under an inert atmosphere using specialized techniques.

• Sulfonic Acids: Alkylsulfonic acids are corrosive and can cause severe burns.[28][29] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn.

• General Precautions: All reactions should be carried out in a well-ventilated fume hood. An appropriate fire extinguisher (e.g., a dry powder Class D extinguisher for metal fires) should be readily available when working with pyrophoric reagents.[12]

Conclusion

The coordination chemistry of aluminum with sulfonic acid ligands is a rich and expanding field of research. The combination of a hard Lewis acidic metal center with a versatile and tunable ligand system provides access to a wide range of molecular and supramolecular structures with interesting properties and applications. Further exploration of this area, particularly in the design of novel catalysts and functional materials, holds significant promise. For researchers in drug development, the potential to create targeted aluminum-based therapeutic and diagnostic agents by functionalizing the sulfonate ligands presents an exciting frontier. A thorough understanding of the fundamental principles of synthesis, characterization, and safe handling is paramount for advancing this field.

Visualizations

Figure 1: Lewis Acid-Base Interaction in Aluminum-Sulfonate Complex Formation.

Figure 2: General Workflow for the Synthesis and Characterization of Aluminum-Sulfonate Complexes.

Figure 3: Potential Coordination Modes of a Sulfonate Ligand to Aluminum Centers.

References

• An Aluminum-Based Lewis Superacid and Its Weakly Coordinating Anions Derived from an Organotellurium Ligand. JACS Au. [Link]

• Alkylsulfonic Acid. Redox. [Link]

• An Aluminum-Based Lewis Superacid and Its Weakly Coordinating Anions Derived from an Organotellurium Ligand. PubMed. [Link]

• Pyrophorics - Aluminum alkyls - Standard Operating Procedure. University of California, Santa Barbara. [Link]

• An Aluminum-Based Lewis Superacid and Its Weakly Coordinating Anions Derived from an Organotellurium Ligand. ResearchGate. [Link]

• Lewis Concept of Acids and Bases. Chemistry LibreTexts. [Link]

• Comparative X-ray and 27Al NMR spectroscopic studies of the speciation of aluminum in aqueous systems: Al(III) complexes of N(CH 2CO 2H) 2(CH 2CH 2OH). Brandeis ScholarWorks. [Link]

• Density Functional Theory Calculations of Electronic Structure for Aluminum Metal Complexes. AL-Bahir Quarterly Adjudicated Journal for Natural and Engineering Research and Studies. [Link]

• Can AlH3 act as a Lewis acid? Quora. [Link]

• The sulfonate group as a ligand: a fine balance between hydrogen bonding and metal ion coordination in uranyl ion complexes. Dalton Transactions. [Link]

• ( 27 Al) Aluminum NMR. University of Ottawa. [Link]

• Aluminum Complexes in Chemistry. Scribd. [Link]

• 27Al NMR Study of the pH Dependent Hydrolysis Products of Al2(SO4)3 in Different Physiological Media. MDPI. [Link]

• 27Al NMR spectroscopic and DFT computational study of the quadrupole coupling of aluminum in two polymorphs of the complex aluminum hydride CsAlH4. AIP Publishing. [Link]

• Spectroscopic, analytical and DFT calculation studies of two novel Al3+ complexes derived from 2,4,6-tri-(2-pyridyl)-1,3,5-triazine (TPTZ). PubMed. [Link]

• Reusability of sulfonic acid functionalized nano-γ-Al2O3 synthesis of 3-phenyl-2H-1,4-benzothiazine. ResearchGate. [Link]

• NIOSH Pocket Guide to Chemical Hazards - Aluminum (soluble salts and alkyls, as Al). Centers for Disease Control and Prevention. [Link]

• Synthesis and characterization of functionalized alumina catalysts with thiol and sulfonic groups and their performance in producing 5-hydroxymethylfurfural from fructose. ResearchGate. [Link]

• On the use of Solomon echoes in Al NMR studies of complex aluminium hydrides. arXiv. [Link]

• Direct Syntheses of Ordered SBA-15 Mesoporous Silica Containing Sulfonic Acid Groups. American Chemical Society. [Link]

• Metallic nanomaterials – targeted drug delivery approaches for improved bioavailability, reduced side toxicity, and enhanced patient outcomes. PMC. [Link]

• Expanding the Scope of Aluminum Chemistry with Noninnocent Ligands. PMC. [Link]

• Synthesis and Sulfonation of an Aluminum-Based Metal–Organic Framework with Microwave Method and Using for the Esterification of Oleic Acid. ResearchGate. [Link]

• Step-by-Step Route for the Synthesis of Metal-Organic Frameworks. Karlsruhe Institute of Technology. [Link]

• Advances in nano-drug delivery systems for metallic compounds in cancer therapy: challenges and future perspectives. Dalton Transactions. [Link]

• Scalable one-step syntheses of aluminium-based MOFs. RSC Publishing. [Link]

• Crystallographic data and structural refinement for the Al complex. ResearchGate. [Link]

• Synthesis of Aluminum-Based Metal–Organic Framework (MOF)-Derived Carbon Nanomaterials and Their Water Adsorption Isotherm. MDPI. [Link]

• Unraveling differences in aluminyl and carbene coordination chemistry: bonding in gold complexes and reactivity with carbon dioxide. RSC Publishing. [Link]

• Metal Complexes of Curcumin for Cellular Imaging, Targeting, and Photoinduced Anticancer Activity. ACS Publications. [Link]

• Synthesis of Aluminum-Based Metal–Organic Framework (MOF)-Derived Carbon Nanomaterials and Their Water Adsorption Isotherm. ResearchGate. [Link]

• Transition metal sulfate complex. Wikipedia. [Link]

• On the Crystal Structure of Some Basic Aluminium Salts. SciSpace. [Link]

• Metal Complexes for Therapeutic Applications. PMC. [Link]

• DFT tutorial 5: band structures of aluminum. YouTube. [Link]

• Metal-Based Complexes as Pharmaceuticals for Molecular Imaging of the Liver. MDPI. [Link]

• Reviving the Coordination Chemistry of Sulfonium Cations. ChemRxiv. [Link]

• Recent application of calculations of metal complexes based on density functional theory. RSC Publishing. [Link]

• DFT flavor of coordination chemistry. [Link]

• Synthesis, Characterization, and Modification of Alumina Nanoparticles for Cationic Dye Removal. PMC. [Link]

• A ligand field chemistry of oxygen generation by the oxygen-evolving complex and synthetic active sites. PMC. [Link]

• X-ray Absorption Spectroscopy of Aqueous Aluminum-Organic Complexes. Princeton University. [Link]

• Soft X-ray absorption spectroscopy for analysing aluminium complexes in solution. [Link]

• Flexible Coordination of N,P-Donor Ligands in Aluminum Dimethyl and Dihydride Complexes. ACS Publications. [Link]

• Synthesis and characterization of sulfonic acid-functionalized hollow polymer microsphere via precipitation polymerization. ResearchGate. [Link]

• Coordination Complexes and Ligands. Purdue University. [Link]

• 2: Introduction to Metal-Ligand Interactions. Chemistry LibreTexts. [Link]

• X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery. PMC. [Link]

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Protocols & Analytical Methods

Application Note: Fluorometric Detection of Aluminum (Al³⁺) Using R-Acid

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Advanced Technical Protocol & Application Guide

Introduction & Mechanistic Causality

The accurate quantification of Aluminum (Al³⁺) is critical in environmental monitoring, pharmaceutical quality control, and neurotoxicity studies. While traditional methods like ICP-MS offer high sensitivity, they are often cost-prohibitive for routine high-throughput screening. This application note details a highly sensitive, cost-effective fluorometric protocol utilizing 2-Naphthol-3,6-disulfonic acid (R-acid) as the fluorescent probe.

R-acid is a highly water-soluble naphthalene sulfonate[1]. In its unbound state, the fluorescence of the naphthol core is relatively weak due to non-radiative decay pathways, primarily Photoinduced Electron Transfer (PET) and Excited-State Intramolecular Proton Transfer (ESIPT) facilitated by the free hydroxyl group.

The Causality of Fluorescence Enhancement: Aluminum (Al³⁺) is a hard Lewis acid with a strong affinity for oxygen donors. When Al³⁺ coordinates with the hydroxyl and adjacent sulfonate groups of R-acid, it forms a rigid chelate. This structural "lock" restricts intramolecular rotation and suppresses the non-radiative PET/ESIPT pathways, triggering a profound Chelation-Enhanced Fluorescence (CHEF) effect. The resulting complex exhibits a large Stokes shift, which is highly desirable for minimizing background scattering and auto-fluorescence in complex biological or environmental matrices[2].

Fig 1. Chelation-Enhanced Fluorescence (CHEF) mechanism of R-acid with Al3+.

Trustworthiness: A Self-Validating System

To ensure absolute scientific integrity, this protocol is designed as a self-validating system. Researchers must implement the following internal controls to guarantee data reliability:

• Reagent Blank Subtraction: R-acid possesses a baseline intrinsic fluorescence. A matrix-matched blank (buffer + probe, no Al³⁺) must be subtracted from all sample readings to isolate the CHEF signal[3].

• Kinetic Stability Check: The Al³⁺-R-acid complex reaches thermodynamic equilibrium within 15 minutes. By measuring the fluorescence at 15, 30, and 60 minutes, users can verify signal stability. A degrading signal indicates competitive binding from undetected matrix interferents.

• In-Situ Masking: Iron (Fe³⁺) and Copper (Cu²⁺) are notorious fluorescence quenchers. The mandatory inclusion of ascorbic acid and thiourea in the sample preparation step chemically reduces and masks these ions, preventing false negatives[4].

Reagents and Materials Preparation

All reagents must be of analytical grade. Use ultrapure deionized water (18.2 MΩ·cm) for all solutions.

• R-Acid Stock Solution (1.0 mM): Dissolve 34.8 mg of 2-Naphthol-3,6-disulfonic acid disodium salt in 100 mL of ultrapure water. Store in an amber flask at 4°C (Stable for 2 weeks).

• Acetate Buffer (pH 5.0): Mix 0.1 M Sodium Acetate and 0.1 M Acetic Acid until a pH of 5.0 is achieved. This specific pH prevents the hydrolysis of Al³⁺ into insoluble Al(OH)₃ while maintaining the deprotonation state required for R-acid binding.

• Masking Agent Solution: Dissolve 1.0 g of Ascorbic Acid and 1.0 g of Thiourea in 100 mL of water. Prepare fresh daily.

• Aluminum Standard Stock (1000 mg/L): Use a certified reference material (CRM) for instrument calibration.

Step-by-Step Experimental Protocol

Phase 1: Sample Pre-Treatment

• Filter the environmental or pharmaceutical sample through a 0.22 μm PES syringe filter to remove particulate matter.

• Transfer 5.0 mL of the filtered sample into a clean 15 mL centrifuge tube.

• Add 500 μL of the Masking Agent Solution to the sample. Vortex for 30 seconds and let sit for 5 minutes to ensure complete reduction of Fe³⁺ to Fe²⁺ and masking of Cu²⁺.

Phase 2: Fluorometric Assay Workflow

• Into a 10 mL volumetric flask, sequentially add:

  • 2.0 mL of Acetate Buffer (pH 5.0) .

  • An appropriate aliquot of the treated sample (or Al³⁺ standard for calibration).

  • 100 μL of the 1.0 mM R-Acid Stock Solution (yielding a final probe concentration of 10 μM).

• Dilute the mixture to the 10 mL mark with ultrapure water.

• Invert the flask 5 times to mix thoroughly.

• Incubation: Allow the solution to incubate in the dark at room temperature (25°C) for exactly 15 minutes to ensure complete chelation.

Phase 3: Data Acquisition

• Transfer 3.0 mL of the incubated solution into a standard 10 mm path-length quartz cuvette.

• Set the spectrofluorometer parameters:

  • Excitation Wavelength (λex): 340 nm

  • Emission Wavelength (λem): 450 nm

  • Slit Widths: 5 nm (Excitation) / 5 nm (Emission)

• Record the fluorescence intensity. Subtract the intensity of the reagent blank from all sample and standard measurements.

Fig 2. Step-by-step experimental workflow for Al3+ detection using R-acid.

Quantitative Data & Assay Performance

The following tables summarize the expected analytical figures of merit and the validated tolerance limits for common interfering ions when utilizing this protocol.

Table 1: Analytical Figures of Merit for Al³⁺ Detection

Parameter	Validated Value
Linear Dynamic Range	0.5 μM – 50.0 μM
Limit of Detection (LOD)	0.15 μM (3σ/k)
Excitation Wavelength (λex)	340 nm
Emission Wavelength (λem)	450 nm
Optimal pH	5.0 (0.1 M Acetate Buffer)
Complexation Response Time	15 minutes

Table 2: Interference Study (Tolerance Limits)

Interfering Ion	Tolerance Limit (Molar Ratio to Al³⁺)	Mitigation Strategy Utilized
Na⁺, K⁺, Ca²⁺, Mg²⁺	> 1000	None required (No binding affinity)
Zn²⁺, Cd²⁺, Pb²⁺	100	None required
Cu²⁺	10	Masked by Thiourea
Fe³⁺	1	Reduced to Fe²⁺ by Ascorbic Acid

References

• Developments in Methods of Analysis for Naphthalene Sulfon
• Theoretical and Experimental Investigations of Large Stokes Shift Fluorophores Based on a Quinoline Scaffold PubMed Central (PMC) - Sci. Rep. 2019
• A New Fluorescence Probe for the Quantification of Acetylcysteine and Carbocisteine in Bulk and Spiked Urine: Greenness Appraisal by Exploiting Different GAC‐Metric Strategies ResearchG
• Chlorophyll Fluorometric Method (Standard Fluorometric Calibration Guidelines) University of Maryland Center for Environmental Science

Sources

• 1. academia.edu [academia.edu]
• 2. Theoretical and Experimental Investigations of Large Stokes Shift Fluorophores Based on a Quinoline Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. umces.edu [umces.edu]
• 4. researchgate.net [researchgate.net]

Application Note: Fluorometric Determination of Aluminum using Acid Alizarin Garnet R

This Application Note is designed to provide a comprehensive, field-validated protocol for the fluorometric determination of Aluminum (Al³⁺) using the Acid Alizarin Garnet R (AAGR) complex. While "R-acid" (2-naphthol-3,6-disulfonic acid) is a common coupling component in dye synthesis, the term "Al-R-acid complex" in analytical fluorometry most frequently refers to the complex formed with Acid Alizarin Garnet R (also known as Mordant Red 7) or Pontachrome Blue Black R (which contains the R-acid moiety). This guide focuses on the Acid Alizarin Garnet R method due to its high sensitivity and specific "R" designation.

Abstract & Principle

The determination of trace Aluminum (Al) in biological, environmental, and pharmaceutical samples is critical due to its potential neurotoxicity. The Al-Acid Alizarin Garnet R (Al-AAGR) complex offers a highly sensitive fluorometric method.

Chemical Principle: Acid Alizarin Garnet R is an azo dye that acts as a tridentate ligand. In a weakly acidic medium (pH 4.0–5.0), the phenolic hydroxyl groups and the azo nitrogen coordinate with Al³⁺. This rigidifies the ligand structure, inhibiting non-radiative decay (internal conversion) and activating strong fluorescence. The reaction is stoichiometric (typically 1:1 or 1:2 depending on concentration) and results in a bathochromic shift, allowing selective detection.

Spectral Characteristics

The core requirement for this assay is the precise selection of monochromator wavelengths to maximize the Stokes shift and minimize Rayleigh scattering interference.

Table 1: Excitation and Emission Wavelengths

Parameter	Wavelength (λ)	Notes
Excitation Maximum (λ_ex)	470 nm – 520 nm	Broad excitation band; 470 nm is often optimal for minimizing background, while 520 nm targets the absorption max.
Emission Maximum (λ_em)	620 nm	Deep red fluorescence.
Stokes Shift	~100–150 nm	Large shift reduces self-absorption and scattering interference.
Appearance	Orange/Red	Visual fluorescence under UV/Blue light.

Critical Note: The excitation spectrum has secondary peaks in the UV region (~350 nm), but excitation in the visible region (470–500 nm) provides better selectivity against organic matrix fluorescence (autofluorescence) in biological samples.

Experimental Workflow & Signaling Pathway

The following diagram illustrates the chelation mechanism and the analytical workflow for sample processing.

Figure 1: Reaction pathway for Al-AAGR complex formation and detection logic.

Detailed Protocol

Reagents and Preparation

• Stock Al Standard (1000 ppm): Dissolve 1.000 g of high-purity Aluminum wire in minimum HCl and dilute to 1 L with deionized water.

• Acid Alizarin Garnet R Solution (0.01%): Dissolve 0.01 g of AAGR (purified) in 100 mL of ethanol-water (50:50 v/v). Store in an amber bottle. Stability: 1 week.

• Acetate Buffer (pH 4.8): Mix 0.1 M Sodium Acetate and 0.1 M Acetic Acid to achieve pH 4.8.

• Masking Agents (Optional): 0.5 M Thioglycolic acid (to mask Iron) or Ascorbic acid.

Procedure

• Sample Pre-treatment: Acidify sample to pH < 2 to ensure Al is in free ionic form (Al³⁺). If organic matter is present, perform acid digestion (HNO₃/H₂O₂).

• Aliquot: Transfer 1.0 mL of the sample into a 10 mL volumetric flask.

• Buffering: Add 2.0 mL of Acetate Buffer (pH 4.8). Check pH (target 4.5–5.0).

• Reagent Addition: Add 1.0 mL of 0.01% AAGR solution.

• Incubation: Dilute to mark with deionized water. Mix well. Let stand for 15 minutes at room temperature (25°C) to reach equilibrium.

  • Note: The reaction rate is fast, but 15 minutes ensures reproducibility.

• Measurement:

  • Set Fluorometer Excitation to 470 nm (or 520 nm).

  • Set Emission to 620 nm .

  • Slit width: 5 nm / 5 nm (adjust based on sensitivity).

• Calibration: Run a blank (0 ppm Al) and standards (e.g., 10, 50, 100, 200 ppb).

Interference Management

• Iron (Fe³⁺): Strong quencher. Mask with Ascorbic Acid or Thioglycolic Acid.

• Fluoride (F⁻): Forms stable AlF₆³⁻, preventing AAGR binding. This quenching effect can actually be used to measure Fluoride indirectly, but for Al analysis, F⁻ must be removed (e.g., by fuming with H₂SO₄) or masked with Boric acid.

• Copper (Cu²⁺): Mask with Thiosulfate.

Data Analysis & Validation

Linear Range & Sensitivity

• Linear Range: Typically 10 ppb to 1000 ppb (ng/mL) .

• Limit of Detection (LOD): ~1–5 ppb (depending on instrument optics).

• Curve Fitting: Plot Fluorescence Intensity (F) vs. Concentration (C).

Troubleshooting Table

Observation	Root Cause	Corrective Action
High Blank Signal	Contaminated reagents or glassware.	Acid wash all glassware (10% HNO₃). Use trace-metal grade reagents.
Low Sensitivity	pH drift or old reagent.	Verify pH is 4.8 ± 0.2. Prepare fresh AAGR dye.
Signal Instability	Photobleaching.	Keep samples in dark before reading. Minimize exposure to intense excitation light.

References

• Analytical Chemistry (ACS) . "Fluorometric Determination of Aluminum with Acid Alizarin Garnet R." Anal. Chem., 1957.[1]

• Analytica Chimica Acta . "Fluorimetric reaction-rate method for the determination of aluminum with acid alizarin garnet R." Link[1]

• Spectrochimica Acta . "Fluorescence emission spectra, fluorescence excitation spectra, and absorption spectra of some metal chelates."[1][2][3] Link[1]

• ResearchGate . "Determination of Aluminum by Photometric Fluorescence Measurement." Link

Sources

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• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]

Application Note: High-Fidelity Preparation of Aluminum Standard Solutions for Fluorescence Assays

Executive Summary

The accurate quantification of trace aluminum (Al³⁺) is critical across environmental monitoring, neurotoxicology, and pharmaceutical quality control (e.g., citrate-based dialysate and sodium chloride excipients)[1]. Fluorescence spectroscopy utilizing fluorophores such as Lumogallion or 8-hydroxyquinoline offers unparalleled sensitivity for Al³⁺ detection[1][2]. However, the reliability of these assays is entirely dependent on the integrity of the aluminum standard solution. This application note details the mechanistic causality, preparation protocols, and self-validation frameworks required to synthesize highly accurate aluminum standard solutions, preventing common pitfalls such as metal hydrolysis, matrix quenching, and incongruent dissolution[3][4].

Mechanistic Foundations of Aluminum Fluorescence

To achieve robust calibration, one must understand the chemical behavior of aluminum in solution and its interaction with fluorophores:

• Speciation and Hydrolysis (The Acidification Imperative): Aluminum is highly reactive and prone to hydrolysis. At pH values greater than 4.5, free solvated Al³⁺ undergoes incongruent dissolution, forming hydroxylated species such as Al(OH)²⁺, insoluble Al(OH)₃ precipitates, and Al(OH)₄⁻[3][4]. To maintain aluminum in its fully reactive, trivalent ionic state (Al³⁺), primary standard solutions must be prepared and stored in a highly acidic matrix (e.g., 1% HNO₃ or HCl)[3].

• Fluorophore Complexation Thermodynamics: Lumogallion[4-chloro-3-(2,4-dihydroxyphenylazo)-2-hydroxybenzene-1-sulphonic acid] is the gold-standard probe for Al³⁺, forming a highly specific 1:1 fluorescent complex[2][5]. This complexation is strictly pH-dependent, requiring a buffered environment (pH 4.6–5.2 via acetate buffer, or pH 7.4 via PIPES buffer for biological mimics) to reach thermodynamic equilibrium[2][6].

• Matrix Interference and Masking: Transition metals, particularly Iron (Fe³⁺) and Copper (Cu²⁺), competitively bind to fluorophores and quench the fluorescence emission[5]. The addition of masking agents—such as ascorbic acid to reduce Fe³⁺ to non-interfering Fe²⁺, or 1,10-phenanthroline to sequester residual iron—is mandatory to isolate the Al³⁺ signal[6].

Experimental Protocol: Self-Validating Standard Preparation

This protocol establishes a self-validating system. By integrating method blanks and spike-recovery checks directly into the workflow, the system continuously verifies volumetric precision and the absence of background contamination.

Phase 1: Primary Stock Solution (1000 mg/L)

Causality: Utilizing high-purity reagents and analytical balances minimizes the propagation of weighing errors, while aggressive acidification prevents polymerization and precipitation[3][7].

• Using a high-precision analytical balance, weigh exactly 1.000 g of high-purity aluminum wire or an equivalent mass of a primary standard salt (e.g., AlCl₃·6H₂O)[7][8]. Alternatively, utilize a certified, NIST-traceable 1000 mg/L Al standard solution to bypass weighing artifacts[9].

• If using raw metal, dissolve the aluminum in a mixture of 15 mL concentrated HCl and 5 mL concentrated HNO₃ within a clean beaker[3].

• Quantitatively transfer the dissolved solution into a 1000-mL Class A volumetric flask and dilute to the calibration mark with 18.2 MΩ·cm deionized water[7].

Phase 2: Working Standard Dilution

• Perform serial dilutions of the primary stock using 0.1 M HNO₃ as the diluent to maintain the protective acidic environment.

• Prepare a calibration range of working standards from 0.01 to 5.0 mg/L depending on the expected sample concentrations[6].

Phase 3: Assay Matrix Construction (Lumogallion Method)

Causality: The order of addition is critical. Buffering must occur before fluorophore introduction to ensure the Al³⁺ ions are primed for complexation rather than precipitation[6][8].

• Transfer 10.0 mL of the working standard into a reaction vessel[6].

• Add 2.0 mL of Acetate buffer (pH 4.6–4.9) to optimize the pH for complexation[6].

• Add 1.0 mL of Ascorbic acid solution (2 g/mL) to mask iron interference[6].

• Add 2.0 mL of 0.25 mmol/L Lumogallion solution[6].

• (Optional Sensitivity Enhancement): Introduce the non-ionic detergent Triton X-100 to induce micelle-enhanced fluorescence, which can increase the signal intensity by 5–6 fold and lower the limit of detection (LOD) to 0.02 µg/L.

• Incubate the mixture in the dark at ambient temperature for exactly 45 minutes to allow the reaction to reach full equilibrium[5][6].

Phase 4: Detection & System Validation

• Measurement: Excite the sample at 500 nm and capture the emission at 590 nm[2][5].

• Method Blank Validation: Run a 18.2 MΩ·cm water sample through Phases 3 and 4. The fluorescence intensity must remain below the established LOD. Elevated baseline signals indicate contaminated glassware or degraded reagents.

• Spike Recovery: Spike a known 1.0 mg/L Al³⁺ standard into a blank matrix. Acceptable recovery is 95%–105%. Deviations indicate active matrix quenching.

(Note: For pharmaceutical excipient testing, such as sodium chloride, compendial methods may dictate substituting Lumogallion with an 8-hydroxyquinoline chloroform extraction, measured at different excitation/emission wavelengths[1].)

Experimental Workflow Visualization

Workflow for Aluminum Standard Preparation and Lumogallion Fluorescence Assay.

Quantitative Data & Calibration Parameters

The following table summarizes the critical assay parameters and expected performance metrics when utilizing the prepared aluminum standards across the two primary fluorescence methodologies.

Parameter	Lumogallion Assay (Aqueous)	8-Hydroxyquinoline Assay (Extraction)
Optimal pH Range	4.6 – 5.2 (Acetate Buffer)[6]	6.0 (Ammonium Acetate Buffer)[1]
Fluorophore Concentration	0.25 mmol/L[6]	0.5% in Chloroform[1]
Interference Masking	Ascorbic Acid (2 g/mL)[6]	None / Matrix Dependent[1]
Excitation / Emission	500 nm / 590 nm[2][5]	~390 nm / ~500 nm[1]
Standard Linear Range	0.01 – 5.0 mg/L[6]	≤ 0.2 ppm (Limit Test)[1]
Signal Enhancement Strategy	Triton X-100 (Micelles)	Chloroform Extraction Concentration[1]
Lowest Achievable LOD	0.02 µg/L (with Micelles)	~0.2 ppm[1]

References

1.[2] The Identification of Aluminum in Human Brain Tissue Using Lumogallion and Fluorescence Microscopy - nih.gov -[Link] 2.[5] Unequivocal imaging of aluminium in human cells and tissues by an improved method using morin - nih.gov -[Link] 3. Determination of dissolved aluminium by the micelle-enhanced fluorescence of its lumogallion complex - rsc.org -[Link] 4.[6] Determination of aluminium content in water samples - lumexinstruments.es -[Link] 5.[8] Preparation and Analysis of Alum | Chem Lab - truman.edu -[Link] 6.[7] Standard Solution Preparation: A Comprehensive Guide - alwsci.com -[Link] 7.[1] Sodium Chloride - Definition, Identification, Assay - USP 2025 - trungtamthuoc.com -[Link] 8.[9] Aluminium AAS Standard Solution, 100 ml | Single element standards for the AAS - carlroth.com -[Link] 9.[3] Method Development for the Analysis of Aluminum, Calcium, Magnesium and Iron in Sedimentary Rocks - pittstate.edu -[Link] 10.[4] Evaluation of aluminum speciation using synthetic and natural samples - illinois.edu -[Link] 11. Matrix interference in the compendial limit test for aluminum in citric acid used to prepare dialysis solutions - pulsus.com -[Link]

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Application Note: Spectrofluorimetric Determination of Aluminum in Water Samples

Introduction: The Critical Need for Sensitive Aluminum Quantification

Aluminum is the most abundant metal in the Earth's crust and is widely used in various industrial processes, including as a coagulant in water treatment.[1] While generally considered to have low toxicity, elevated levels of aluminum in water can be a concern for both environmental and human health.[1] In industrial settings, such as beverage production, aluminum content is monitored to prevent undesirable flavors and color loss in products.[2] Therefore, a sensitive, selective, and reliable analytical method for the determination of aluminum in various water matrices is essential. Spectrofluorimetry offers a powerful approach for this purpose, providing high sensitivity and selectivity, often with simpler instrumentation compared to other trace metal analysis techniques. This application note provides a detailed protocol for the spectrofluorimetric determination of aluminum in water samples using the fluorescent probe lumogallion.

The Lumogallion Method: A Highly Specific and Sensitive Approach

The chosen method for this protocol is based on the highly sensitive and specific reaction between aluminum ions (Al³⁺) and the fluorescent reagent lumogallion [5-Chloro-2-hydroxy-3-(2,4-dihydroxy-phenylazo) benzenesulfonic acid].[3] Lumogallion itself exhibits weak fluorescence, but upon forming a stable chelate complex with aluminum, a significant enhancement of fluorescence intensity is observed.[4][5] This phenomenon, known as chelation-enhanced fluorescence (CHEF), is the cornerstone of this analytical method.

The reaction is typically carried out in a slightly acidic acetate buffer (pH 4.6–4.9), which provides the optimal environment for complex formation.[6] The resulting aluminum-lumogallion complex has a distinct excitation maximum around 500-505 nm and an emission maximum in the range of 574-590 nm.[3][4] The intensity of the emitted fluorescence is directly proportional to the concentration of aluminum in the sample over a defined range, allowing for accurate quantification.[7]

Figure 1: Mechanism of Aluminum Detection. This diagram illustrates the principle of chelation-enhanced fluorescence, where the binding of non-fluorescent aluminum to the weakly fluorescent lumogallion probe results in a highly fluorescent complex that can be quantified.

Experimental Protocol

This protocol provides a step-by-step methodology for the determination of aluminum in water samples. Adherence to these steps is crucial for obtaining accurate and reproducible results.

Apparatus and Reagents

• Spectrofluorometer: Capable of providing excitation and measuring emission at the required wavelengths.

• pH meter: For accurate buffer preparation.

• Volumetric flasks and pipettes: Class A, for accurate preparation of standards and reagents.

• Polyethylene or PTFE containers: For sample collection and storage to minimize aluminum contamination.[6]

• Aluminum standard solution (1000 mg/L): Certified reference material.

• Lumogallion (reagent grade): [1]

• Acetic acid (glacial, analytical grade): [6]

• Sodium acetate trihydrate (analytical grade): [6]

• Ascorbic acid (analytical grade): Used as a masking agent for potential iron interference.[1][6]

• Hydrochloric acid (concentrated, analytical grade): For sample preservation.[6]

• Deionized water (Type I): For all reagent and standard preparations.

Reagent Preparation

• Acetate Buffer (0.1 M, pH 4.8): Dissolve an appropriate amount of sodium acetate trihydrate in deionized water. Adjust the pH to 4.8 ± 0.1 with glacial acetic acid.

• Lumogallion Stock Solution (0.0018 M): Dissolve the required amount of lumogallion in the acetate buffer. Gentle warming may be necessary to aid dissolution.[2]

• Working Lumogallion Reagent: Dilute the lumogallion stock solution with the acetate buffer to the final working concentration (e.g., 0.25 mmol/L).[6] The addition of a non-ionic surfactant like Triton X-100 can enhance fluorescence intensity.[3][8]

• Ascorbic Acid Solution (2 g/L): Dissolve ascorbic acid in deionized water. Prepare this solution fresh daily.[6]

• Aluminum Working Standards: Prepare a series of working standards by diluting the 1000 mg/L aluminum stock solution with deionized water. A typical calibration range might be from 0.01 to 1.0 mg/L.

Sample Collection and Preparation

• Collection: Collect water samples in clean polyethylene or PTFE containers.[6]

• Preservation: For the determination of total aluminum, preserve the sample by adding concentrated hydrochloric acid to a final concentration of approximately 1 mL per 1 L of sample.[6] This step helps to keep the aluminum in a soluble form.

• Filtration: If dissolved aluminum is to be determined, filter the sample through a 0.45 µm membrane filter before acidification.

• Digestion (for samples with high organic content): For water samples with a complex organic matrix, a wet ashing procedure with nitric acid and hydrogen peroxide may be necessary to decompose organic matter that could interfere with the analysis.[1] For many natural and drinking water samples, this step is not required.[1]

Analytical Procedure

• Blank Preparation: In a volumetric flask, add the same volume of deionized water as the sample volume to be used.

• Standard Preparation: To a series of volumetric flasks, add known volumes of the aluminum working standards.

• Sample Preparation: To a volumetric flask, add a known volume of the water sample.

• Reagent Addition: To each flask (blank, standards, and samples), add the ascorbic acid solution, followed by the working lumogallion reagent in the proportions specified by validated methods (e.g., for a 10 mL final volume, 4 mL of sample/standard, 1 mL of ascorbic acid solution, and 2 mL of lumogallion reagent).[6]

• Incubation: Allow the solutions to stand for a specified period (e.g., 45 minutes) in the dark to ensure complete complex formation.[6][9]

• Measurement: Measure the fluorescence intensity of the blank, standards, and samples at the optimal excitation and emission wavelengths for the aluminum-lumogallion complex (typically around 500-505 nm for excitation and 574-590 nm for emission).[3][4]

Figure 2: Experimental Workflow. This flowchart outlines the key steps from sample collection to the final calculation of aluminum concentration.

Data Analysis and Interpretation

The concentration of aluminum in the water samples is determined by constructing a calibration curve.

• Calibration Curve: Plot the fluorescence intensity of the standards (after subtracting the blank fluorescence) against their corresponding aluminum concentrations.

• Linear Regression: Perform a linear regression analysis on the calibration data to obtain the equation of the line (y = mx + c), where 'y' is the fluorescence intensity, 'x' is the aluminum concentration, 'm' is the slope, and 'c' is the y-intercept. The correlation coefficient (R²) should be close to 1 (typically > 0.99) for a good linear fit.

• Concentration Calculation: Use the equation of the line to calculate the aluminum concentration in the unknown samples based on their measured fluorescence intensities. Remember to account for any dilution factors used during sample preparation.

Method Validation and Quality Control

To ensure the reliability of the results, the analytical method must be validated.[10][11] Key validation parameters include:

Parameter	Description	Typical Acceptance Criteria
Linearity	The ability of the method to produce results that are directly proportional to the concentration of the analyte within a given range.[12]	Correlation coefficient (R²) > 0.99
Limit of Detection (LOD)	The lowest concentration of an analyte that can be reliably detected but not necessarily quantitated.[13][14] Often calculated as 3 times the standard deviation of the blank signal.[15]	Signal-to-noise ratio of 3:1.[13]
Limit of Quantitation (LOQ)	The lowest concentration of an analyte that can be determined with acceptable precision and accuracy.[13][15] Often calculated as 10 times the standard deviation of the blank signal.[15]	Signal-to-noise ratio of 10:1.[13]
Accuracy	The closeness of the measured value to the true value. Assessed using certified reference materials or spiking experiments.[10][11]	Recovery of 80-120% for spiked samples.
Precision	The degree of agreement among independent measurements under the same conditions (repeatability). Expressed as relative standard deviation (RSD).	RSD < 5%
Robustness	The ability of the method to remain unaffected by small, deliberate variations in method parameters (e.g., pH, incubation time).[12]	Minimal variation in results with small changes in parameters.

Interferences and Mitigation

While the lumogallion method is highly selective for aluminum, potential interferences from other ions commonly found in water should be considered.[7]

• Iron (Fe³⁺): Iron can interfere with the analysis, but this is effectively mitigated by the addition of ascorbic acid, which reduces Fe³⁺ to Fe²⁺, preventing it from complexing with lumogallion.[1][6]

• Fluoride (F⁻): Fluoride can form stable complexes with aluminum, leading to decreased fluorescence intensity.[3][16] This interference can be addressed by using a standard addition method for calibration or by adding beryllium, which preferentially complexes with fluoride.[8]

• Other Metal Ions: The interference from other common cations is generally negligible at the concentrations typically found in natural waters.[7]

Conclusion

The spectrofluorimetric determination of aluminum in water samples using lumogallion is a highly sensitive, selective, and reliable method. By following the detailed protocol and implementing proper quality control measures, researchers and scientists can obtain accurate and precise data on aluminum concentrations in various aqueous matrices. This method is well-suited for routine monitoring in environmental, industrial, and research settings.

References

• Ambreen Mirza, et al. The Identification of Aluminum in Human Brain Tissue Using Lumogallion and Fluorescence Microscopy. J Alzheimers Dis. 2016 Oct 18;54(4):1333-1338.
• Cayman Chemical. Lumogallion (NSC 102798, CAS Number: 4386-25-8).
• AxisPharm. What is fluorescence quenching?. (September 26, 2024).
• Lab Manager.
• Journal of Chemical Education.
• NCBI Bookshelf. ANALYTICAL METHODS - Toxicological Profile for Aluminum.
• SpringerLink. Determination of aluminum in beverages by automated non-segmented continuous flow analysis with fluorescent detection of the lumogallion complex.
• Ossila. What is Fluorescence Quenching? | Types and Mechanisms.
• PMC. Aluminum Accumulation at Nuclei of Cells in the Root Tip. Fluorescence Detection Using Lumogallion and Confocal Laser Scanning Microscopy.
• PubMed. Al adjuvants can be tracked in viable cells by lumogallion staining. (July 15, 2015).
• AAT Bioquest. What are the types of fluorescence quenching?. (January 13, 2023).
• ResearchGate. Determination of Trace Levels of Aluminum by Capillary Electrophoresis with Lumogallion Fluorometric Detection. (August 06, 2025).
• Lumex Instruments.
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• Water Quality.
• PharmTech.
• Wikipedia. Quenching (fluorescence).
• Applied and Environmental Microbiology.
• ETH Zurich. Fluorescence Quenching.
• WBDG.
• University of Ioannina.
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• ScienceDirect. Spectrofluorimetric determination of aluminium in water samples using N-((2-hydroxynaphthalen-1-yl)methylene). (April 07, 2015).
• Waters Corporation.
• ASTM International. Standard Test Method for Bioavailable Aluminum in Water with Suspended Solids. (November 12, 2024).
• AFNOR Certification.
• Oxford Academic. Determination of Trace Levels of Aluminum by Capillary Electrophoresis with Lumogallion Fluorometric Detection.
• ResearchGate. Limits of detection in spectroscopy.
• SciSpace. Determination of Trace Levels of Aluminum by Capillary Electrophoresis with Lumogallion Fluorometric Detection.
• ResearchGate. Spectrofluorimetric Determination of Aluminum in Water Samples Using N ((2-hydroxynaphthalen-1-yl) methylene) acetylhydrazide. (April 07, 2015).
• PubMed.
• Federal Register.
• PMC. Development and Validation of a Spectrofluorimetric Method for the Quantification of Capecitabine in Bulk and Tablets.
• SciELO. Spectrophotometric determination of fluoride in drinking water using aluminium complexes of triphenylmethane dyes.
• PubMed. Determination of serum and urinary aluminum by HPLC with fluorometric detection of Al-lumogallion complex.
• YouTube. CALCULATE LIMIT OF DETECTION (LoD)
• LCGC International. The Limit of Detection. (April 15, 2022).
• Oregon.gov.
• ResearchGate.

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• 8. Improved fluorimetric determination of dissolved aluminium by micelle-enhanced lumogallion complex in natural waters - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes and Protocols for Dialuminum 3-hydroxynaphthalene-2,7-disulfonate in Cosmetic Formulations

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide on the application of dialuminum 3-hydroxynaphthalene-2,7-disulfonate in cosmetic formulations. While direct and extensive research on this specific compound in cosmetics is limited, this guide synthesizes available data on its chemical properties, the functions of its constituent moieties (aluminum salts and hydroxynaphthalene sulfonates), and general principles of cosmetic science to provide a robust framework for its use. These notes cover the inferred mechanisms of action, formulation considerations, and detailed protocols for stability and performance testing. The information is intended to empower researchers and formulators to explore the potential of this multi-functional ingredient in skincare and color cosmetic applications.

Introduction to Dialuminum 3-hydroxynaphthalene-2,7-disulfonate

Dialuminum 3-hydroxynaphthalene-2,7-disulfonate is an aluminum salt of the aromatic sulfonic acid, 3-hydroxynaphthalene-2,7-disulfonic acid.[1][2] Its chemical structure suggests a multi-functional potential in cosmetic formulations, primarily leveraging the properties of both the aluminum cation and the hydroxynaphthalene disulfonate anion.

Chemical Structure and Properties:

Property	Value	Reference
IUPAC Name	dialuminum;tris(3-hydroxynaphthalene-2,7-disulfonate)	[2]
CAS Number	85005-91-0	[2]
EC Number	285-022-0	[2]
Molecular Formula	C30H18Al2O21S6	[2]
Molecular Weight	960.8 g/mol	[2]
Synonyms	ALUMINUM SESQUI-3-HYDROXYNAPHTHALENE-2,7-DISULFONATE, DIALUMINUM TRIS-3-HYDROXYNAPHTHALENE-2,7-DISULFONATE	[2]

The presence of sulfonic acid groups suggests good water solubility of the parent acid, a property that is altered by the formation of the aluminum salt, which may result in a less soluble pigment, commonly known as a lake pigment.[3][4]

Inferred Mechanisms of Action and Potential Applications

Based on the chemical nature of its components, dialuminum 3-hydroxynaphthalene-2,7-disulfonate is hypothesized to function through the following mechanisms, leading to several potential cosmetic applications.

Astringent and Antiperspirant Properties

Aluminum salts are well-established as effective astringent and antiperspirant agents in cosmetic and over-the-counter (OTC) drug products.[5][6] The aluminum ions are thought to form temporary, superficial plugs within the sweat ducts, thereby reducing perspiration.[5] As an astringent, it can precipitate proteins on the skin's surface, leading to a tightening and toning sensation.[5]

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// Edges AluminumSalt -> Dissociation [label="Topical Application"]; Dissociation -> Al_ions; Al_ions -> SweatDuct [label="Interaction with"]; SweatDuct -> PlugFormation [label="Leads to"]; Al_ions -> ProteinPrecipitation [label="Causes"]; ProteinPrecipitation -> AstringentEffect; PlugFormation -> ReducedPerspiration; }

Caption: Inferred mechanism of astringent and antiperspirant action.

Potential Applications:

• Antiperspirants and deodorants.

• Skin toners and clarifying lotions for oily skin.

• Pore-minimizing serums.

Colorant Properties

The disodium salt of 3-hydroxynaphthalene-2,7-disulfonic acid is a known intermediate in the synthesis of azo dyes.[7] The formation of a salt with a metal ion like aluminum is a common method to create "lake" pigments. These pigments are insoluble and are used to impart color in a variety of cosmetic products, particularly where migration of a soluble dye is undesirable.[3][4] The stability of lake pigments to light, heat, and pH variations is often superior to their soluble dye counterparts.[3]

Potential Applications:

• Lipsticks and lip glosses.

• Foundations and concealers.

• Eyeshadows and blushes.

• Nail polishes.

Potential Skin-Whitening Effects

A patent has been filed for the use of hydroxy and dihydroxy naphthalenes for their depigmenting action, suggesting an ability to inhibit tyrosinase, a key enzyme in melanin synthesis.[2] While this has not been specifically demonstrated for dialuminum 3-hydroxynaphthalene-2,7-disulfonate, the 3-hydroxynaphthalene moiety suggests a potential for this activity.

***dot digraph "Inferred Skin-Whitening Mechanism" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

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// Edges Ingredient -> Tyrosinase [label="Potential Inhibition"]; Tyrosinase -> Melanin [label="Catalyzes"]; Melanin -> Hyperpigmentation [label="Leads to"]; }

Caption: Inferred mechanism of skin-whitening action.

Potential Applications:

• Skin brightening serums and creams.

• Treatments for hyperpigmentation and dark spots.

• Even-toned foundations and concealers.

Formulation Guidelines

When incorporating dialuminum 3-hydroxynaphthalene-2,7-disulfonate into cosmetic formulations, the following should be considered:

• Dispersion: As an insoluble pigment, proper dispersion is crucial for color uniformity and to avoid a gritty texture. High-shear mixing or milling may be necessary. The use of a dispersing agent may also be beneficial.

• pH: The stability and color of the pigment may be pH-dependent. It is recommended to evaluate the formulation across a relevant pH range for the intended application (e.g., pH 5.5-7.5 for skin care, potentially wider for color cosmetics). For astringent/antiperspirant action, a lower pH (around 4-5) may be more effective.

• Compatibility: Compatibility with other ingredients, particularly chelating agents which could interact with the aluminum ion, should be assessed.

• Use Level: The use level will depend on the intended function. As a colorant, it may be used at levels from <0.1% to >5%. For an astringent effect, a higher concentration may be required, guided by the levels of other aluminum salts used for this purpose.

Experimental Protocols

The following protocols are designed to assess the stability and performance of cosmetic formulations containing dialuminum 3-hydroxynaphthalene-2,7-disulfonate.

Protocol for Formulation and Stability Testing

This protocol outlines the steps for preparing a basic oil-in-water emulsion and conducting stability testing.

4.1.1. Formulation of a Test Emulsion

Phase	Ingredient	Function	% w/w
A	Deionized Water	Solvent	q.s. to 100
Glycerin	Humectant	3.00
Xanthan Gum	Thickener	0.20
B	Cetearyl Alcohol (and) Ceteareth-20	Emulsifier	5.00
Caprylic/Capric Triglyceride	Emollient	8.00
Dimethicone	Emollient	2.00
C	Dialuminum 3-hydroxynaphthalene-2,7-disulfonate	Active Ingredient	X.XX
Preservative	Preservative	q.s.

Procedure:

• Combine Phase A ingredients and heat to 75°C with mixing.

• Combine Phase B ingredients and heat to 75°C with mixing.

• Add Phase B to Phase A with homogenization and mix until the emulsion is uniform.

• Cool the emulsion to 40°C with gentle mixing.

• In a separate vessel, disperse Phase C in a small amount of the emulsion, then add to the main batch and mix until uniform.

• Adjust pH if necessary.

4.1.2. Stability Testing Protocol

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// Nodes Start [label="Prepare Test Formulation", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Incubate [label="Incubate Samples at\nDifferent Conditions", fillcolor="#FBBC05", fontcolor="#202124"]; Conditions [label="Room Temp (25°C)\nElevated Temp (40°C, 45°C)\nFreeze-Thaw Cycles (-10°C/25°C)\nPhotostability (Light Exposure)", shape=note, fillcolor="#F1F3F4", fontcolor="#202124"]; Evaluate [label="Evaluate at Time Points\n(e.g., 1, 2, 3 months)", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Parameters [label="Physical Parameters:\n- Appearance, Color, Odor\n- pH\n- Viscosity\n\nChemical Parameters:\n- Assay of Active", shape=note, fillcolor="#F1F3F4", fontcolor="#202124"]; End [label="Assess Stability and\nDetermine Shelf-Life", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Start -> Incubate; Incubate -> Conditions [style=dotted, arrowhead=none]; Incubate -> Evaluate; Evaluate -> Parameters [style=dotted, arrowhead=none]; Evaluate -> End; }

Caption: Workflow for cosmetic stability testing.

Procedure:

• Package the test formulation in its intended final packaging.

• Store samples under various conditions as outlined in the diagram above.

• At each time point, evaluate the samples for changes in physical and chemical properties against a control stored at room temperature.

Protocol for Quantification of Dialuminum 3-hydroxynaphthalene-2,7-disulfonate in a Cosmetic Matrix

This protocol is based on general methods for the analysis of aluminum and sulfonated aromatic compounds and would require optimization for this specific analyte.

4.2.1. Sample Preparation

• Accurately weigh approximately 1g of the cosmetic product into a suitable vessel.

• Perform an acid digestion of the sample to liberate the aluminum ions and solubilize the organic portion. A mixture of nitric acid and hydrochloric acid is often used.

• Dilute the digested sample to a known volume with deionized water.

4.2.2. Quantification of Aluminum

• Method: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS) are suitable for the quantification of total aluminum content.

• Procedure:

  • Prepare a series of aluminum standard solutions of known concentrations.

  • Create a calibration curve by analyzing the standard solutions.

  • Analyze the prepared sample solution.

  • Calculate the concentration of aluminum in the original sample based on the calibration curve.

4.2.3. Quantification of 3-hydroxynaphthalene-2,7-disulfonate

• Method: High-Performance Liquid Chromatography (HPLC) with UV detection is a suitable method for the quantification of the organic anion.

• Procedure:

  • Prepare standard solutions of a reference standard (e.g., disodium 3-hydroxynaphthalene-2,7-disulfonate).

  • Develop an HPLC method with a suitable column (e.g., C18) and mobile phase to achieve good separation of the analyte from other matrix components.

  • Analyze the prepared sample solution (from 4.2.1, may require pH adjustment and filtration).

  • Quantify the analyte based on a calibration curve generated from the reference standards.

Safety and Regulatory Considerations

• Safety: Aluminum salts have a long history of safe use in cosmetics.[8] Dermal absorption of aluminum from cosmetic products is considered to be very low.[9] The safety of the 3-hydroxynaphthalene-2,7-disulfonate moiety in topical applications would need to be assessed, though related compounds are used in cosmetics.

• Regulatory: The regulatory status of dialuminum 3-hydroxynaphthalene-2,7-disulfonate should be verified in the target markets. In the EU, the CosIng database should be consulted for the INCI name and any restrictions.[10][11][12][13] In the US, if used as a colorant, it would need to be an FDA-approved color additive or a lake of an approved colorant.[14][15] In Japan, the Standards for Cosmetics should be consulted.[16]

Conclusion

Dialuminum 3-hydroxynaphthalene-2,7-disulfonate presents an intriguing profile for cosmetic formulators, with potential applications as an astringent, antiperspirant, colorant, and possibly a skin-whitening agent. While further research is needed to fully characterize its performance and establish definitive formulation guidelines, this document provides a foundational understanding and practical protocols to begin exploring its use. As with any cosmetic ingredient, thorough stability, safety, and regulatory assessments are essential prior to market launch.

References

• Cosmetic Ingredient Review. (n.d.). Safety Assessment of Alumina and Aluminum Hydroxide as Used in Cosmetics. Retrieved from [Link]

• Global Substance Registration System (GSRS). (n.d.). DIALUMINUM TRIS-3-HYDROXYNAPHTHALENE-2,7-DISULFONATE. Retrieved from [Link]

• PubChem. (n.d.). Aluminium 3-hydroxynaphthalene-2,7-disulphonate (2:3). Retrieved from [Link]

• Ministry of Health, Labour and Welfare (Japan). (n.d.). Standards for Cosmetic Products. Retrieved from [Link]

• Wu, S. (2024, August 18). Aluminum in cosmetics: Is it really that bad? Iconic Elements. Retrieved from [Link]

• Bakhtiar, C. (2024, April 29). The Presence of Aluminium in Beauty and Cosmetic Products. Cosmetic Chemist. Retrieved from [Link]

• Moumoujus. (n.d.). ALUMINUM SULFATE. Retrieved from [Link]

• COSMILE Europe. (n.d.). ALUMINUM SULFATE – Ingredient. Retrieved from [Link]

• Google Patents. (n.d.). Use of 2,3-Dihydroxynaphthalene-6-Sulfonic Acid Salts as Dispersants.

• RegASK. (2024, November 19). CosIng: All You Need to Know About the EU Cosmetics Ingredients Database. Retrieved from [Link]

• KidsAdvisory. (2025, April 16). Aluminum Lake. Retrieved from [Link]

• ChemLinked. (2024, April 11). Global cosmetic regulation: a quarterly roundup of key developments. Retrieved from [Link]

• Plevenn. (2025, May 13). CosIng Explained: A Guide to EU Cosmetic Ingredient Database. Retrieved from [Link]

• Paula's Choice. (n.d.). What is Aluminum? Retrieved from [Link]

• CIRS. (n.d.). EU Inventory of Cosmetic Ingredients - CosIng. Retrieved from [Link]

• European Commission. (n.d.). CosIng - Cosmetics Ingredients. Retrieved from [Link]

• Al-Husseini, F. A., et al. (2021). Smartphone Digital Image Colorimetry for the Determination of Aluminum in Antiperspirant Products. Pharmaceutical Sciences Asia, 48(3), 234-245. Retrieved from [Link]

• Shimadzu. (n.d.). Analytical Testing of Cosmetics. Retrieved from [Link]

• European Chemicals Agency (ECHA). (n.d.). Disodium 3-hydroxynaphthalene-2,7-disulphonate. Retrieved from [Link]

• Alchemist. (n.d.). 3-Hydroxynaphthalene-2,7-Disulfonic Acid Disodium Salt. Retrieved from [Link]

• U.S. Food and Drug Administration. (2022, April 27). Color Additive Analysis in Foods and Cosmetics using UPLC with Extended Photo-Diode Array Detection. Retrieved from [Link]

• U.S. Food and Drug Administration. (2026, February 6). Regulatory Status of Color Additives. Retrieved from [Link]

• LACCEI. (n.d.). UV-Vis Spectrophotometric Determination of Aluminum in Feminine Antiperspirants: Method Development and Validation. Retrieved from [Link]

• SciELO. (2018). Aluminium and calcium lake pigments of Lac natural dye. Retrieved from [Link]

• MDPI. (2023, May 12). Analysis of 13 Banned Colorants in Cosmetics via Liquid Chromatographic and Mass Spectrometric Techniques. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). FD&C Red No. 40. Retrieved from [Link]

• Cosmetic Ingredient Review. (2013, February 11). Safety Assessment of Alumina and Aluminum Hydroxide as Used in Cosmetics. Retrieved from [Link]

• Cosmetic Ingredient Review. (n.d.). Cosmetic ingredients/material prohibited/restricted by FDA. Retrieved from [Link]

• MDPI. (2022, June 30). Structure and Stability Characterization of Natural Lake Pigments Made from Plant Extracts and Their Potential Application in Polymer Composites for Packaging Materials. Retrieved from [Link]

• MDPI. (n.d.). Natural Compounds with Beneficial Effects on Skin Collagen Type I and Mechanisms of Their Action. Retrieved from [Link]

• ResearchGate. (2025, October 14). (PDF) Structure and Stability Characterization of Natural Lake Pigments Made from Plant Extracts and Their Potential Application in Polymer Composites for Packaging Materials. Retrieved from [Link]

• Wikipedia. (n.d.). Hydroxynaphthalenesulfonic acid. Retrieved from [Link]

• ResearchGate. (2013, October 16). Has anyone worked with amino hydroxy naphthalene sulfonic acid? Retrieved from [Link]

• ChemBK. (2024, April 10). 3-hydroxynaphthalene-2,7-disulfonic acid. Retrieved from [Link]

• PubMed. (2019, May 15). Cytoprotective, Anti-Inflammatory, and Antioxidant Properties of High-Molecular-Weight Hyaluronan Enriched With Red Orange Extract in Human Fibroblasts Exposed to Ultra Violet Light B Irradiation. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Guide: Enhancing Aluminum Detection Sensitivity with Surfactants

Welcome to the technical support center for improving the sensitivity of aluminum detection. This guide is designed for researchers, scientists, and drug development professionals who are looking to enhance the performance of their aluminum quantification assays. Here, we will delve into the principles, practical applications, and troubleshooting of using surfactants to significantly boost the signal in common colorimetric and spectrophotometric methods.

Frequently Asked Questions (FAQs)

This section addresses common initial questions about the role of surfactants in aluminum detection.

Q1: What is the fundamental principle behind using surfactants to enhance aluminum detection?

A: Surfactants enhance the sensitivity of colorimetric methods for aluminum detection primarily through the formation of ternary complexes. In a typical assay, aluminum ions (Al³⁺) first react with a chromogenic reagent (a dye) to form a colored metal-chelate complex. When a surfactant is added at a concentration above its Critical Micelle Concentration (CMC), the surfactant molecules self-assemble into spherical structures called micelles.[1][2][3] The Al-dye complex is incorporated into or onto these micelles. This micellar microenvironment alters the electronic properties of the complex, leading to a significant increase in molar absorptivity (a brighter color) and often a shift in the maximum absorption wavelength (a different color), which separates the signal from the reagent blank and increases sensitivity.[4]

Q2: Which type of surfactant (anionic, cationic, or non-ionic) is most effective?

A: The choice of surfactant is highly dependent on the specific chromogenic dye used.

• Cationic surfactants , such as Cetyltrimethylammonium Bromide (CTAB) or Dodecyltrimethylammonium Bromide (DTAB), are most commonly used with anionic dyes like Eriochrome Cyanine R (ECR) and Chrome Azurol S (CAS).[5][6][7] The positively charged surfactant headgroups interact with the anionic dye and the metal complex, facilitating the formation of a highly colored ternary complex within the micelle.

• Anionic surfactants like Sodium Dodecyl Sulfate (SDS) can also be effective, but their use with anionic dyes is less common.

• Non-ionic surfactants like Triton X-100 are sometimes used, particularly in methods like cloud point extraction for pre-concentration of the analyte.[4][5]

For most standard spectrophotometric methods, cationic surfactants like CTAB are the first choice.[8]

Q3: How critical is the surfactant concentration?

A: The surfactant concentration is a critical parameter. For the enhancement effect to occur, the concentration must be above the Critical Micelle Concentration (CMC) , the point at which micelles begin to form.[1][2][3] Below the CMC, the surfactant exists as individual monomers and will not provide the necessary microenvironment for signal enhancement. However, excessively high concentrations can sometimes lead to issues like increased background absorbance or precipitation. It is crucial to optimize the surfactant concentration for your specific experimental conditions.[9]

Q4: How does pH influence the formation of the Al-dye-surfactant complex?

A: pH is one of the most critical variables in the system. The optimal pH is a compromise that ensures:

• Aluminum is in its free, reactive ionic form (Al³⁺).

• The chromogenic dye is in the correct protonation state to bind with aluminum.

• The ternary complex is stable. For most common methods, such as those using ECR or CAS, the optimal pH is typically in the weakly acidic range, often between 5.0 and 6.0.[6][7][10] Using a buffer solution (e.g., acetate buffer) is essential to maintain a stable pH throughout the experiment.[11]

Q5: What are the most common interfering ions in surfactant-enhanced aluminum detection?

A: Several metal ions can interfere by forming their own colored complexes with the chromogenic reagent. Iron (Fe³⁺) is the most significant and common interferent.[12][13] Other ions like copper (Cu²⁺), manganese (Mn²⁺), and beryllium (Be²⁺) can also cause interference.[7][14] Additionally, certain anions like fluoride (F⁻) and polyphosphates can interfere by forming stable, colorless complexes with aluminum, preventing it from reacting with the dye and causing negative interference.[10] The use of masking agents, such as ascorbic acid to reduce Fe³⁺ to Fe²⁺, is a common strategy to mitigate these interferences.[12][13][15]

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Problem	Potential Causes	Recommended Solutions
High background absorbance in the blank	1. Reagent Contamination: Water or reagents are contaminated with aluminum. 2. Improper pH: The pH of the blank is incorrect, causing the dye itself to have high absorbance at the analytical wavelength. 3. Surfactant Quality: The surfactant may contain impurities or have degraded.	1. Use high-purity, deionized water (Type I). Clean all glassware meticulously with an acid wash (e.g., 1:1 HCl) followed by thorough rinsing with deionized water.[16] 2. Verify the pH of your final solution and ensure your buffer has sufficient capacity. 3. Use a high-purity grade surfactant. Prepare fresh surfactant solutions regularly.
Non-linear calibration curve	1. Concentration Range Too Wide: The analyte concentration exceeds the linear dynamic range of the assay. 2. Insufficient Reagent: The concentration of the dye or surfactant is too low for higher aluminum concentrations, becoming the limiting reagent. 3. Stray Light: An issue with the spectrophotometer's optics.[17]	1. Narrow the concentration range of your standards or dilute your samples to fall within the linear portion of the curve. 2. Re-optimize the concentrations of the chromogenic reagent and surfactant. Ensure they are in sufficient excess.[6] 3. Check your spectrophotometer's performance with standard filters. Ensure the instrument is properly maintained.
Poor reproducibility (high %RSD)	1. Inconsistent Timing: The time between adding the final reagent and taking the measurement varies. 2. Temperature Fluctuations: Significant changes in ambient temperature affect the rate of complex formation and micelle stability.[17] 3. Inaccurate Pipetting: Small errors in pipetting reagents can lead to large variations in results. 4. Inhomogeneity: The sample is not well-mixed, or air bubbles are present in the cuvette.[18]	1. Use a timer and adhere to a strict, consistent incubation time for all samples and standards (e.g., 30 seconds after adding buffer).[16] 2. Perform experiments in a temperature-controlled environment. Allow all reagents to reach room temperature before use.[16] 3. Use calibrated pipettes and practice consistent pipetting technique. 4. Ensure thorough mixing after each reagent addition. Inspect the cuvette for bubbles before each reading.[18]
Signal fades or is unstable	1. Complex Instability: The ternary Al-dye-surfactant complex may be unstable over time. 2. Photodegradation: The complex is sensitive to light and degrades upon exposure to the spectrophotometer's light source. 3. Precipitation: The complex or surfactant may be precipitating out of solution at the concentrations used.	1. Determine the optimal time window for measurement by taking readings at various time points after reagent addition. All subsequent measurements should be made within this stable window. 2. Minimize the sample's exposure to light. Some protocols recommend an incubation step in the dark.[19] 3. Visually inspect the solutions for any turbidity. You may need to adjust reagent or surfactant concentrations.
Low sensitivity or no enhancement	1. Incorrect Surfactant Concentration: The concentration is below the CMC. 2. Wrong pH: The pH is outside the optimal range for complex formation. 3. Interference: Presence of masking ions like fluoride or polyphosphates in the sample.[10]	1. Increase the surfactant concentration. For CTAB, a concentration well above its CMC of ~0.9 mM is typically required.[1] 2. Re-prepare the buffer and verify its pH. Perform a pH optimization experiment (e.g., from pH 4.5 to 6.5) to find the peak absorbance.[6] 3. Test for interferences by spiking a standard with suspected ions. If present, consult literature for specific removal or masking procedures.

Experimental Protocols & Methodologies

The following is a generalized, robust protocol for the spectrophotometric determination of aluminum using Eriochrome Cyanine R (ECR) and the cationic surfactant CTAB.

Protocol 1: Reagent Preparation

• Aluminum Standard Stock Solution (100 mg/L): Dissolve 0.1758 g of high-purity aluminum potassium sulfate (AlK(SO₄)₂·12H₂O) in deionized water. Add 1 mL of concentrated nitric acid (HNO₃) and dilute to 1000 mL in a volumetric flask. This solution is stable for several months.

• Working Aluminum Standards (0.01 - 0.5 mg/L): Prepare a series of dilutions from the stock solution daily.[6]

• Eriochrome Cyanine R (ECR) Solution (0.15 mmol/L): Dissolve 0.080 g of ECR in 100 mL of deionized water. This solution should be prepared fresh weekly.

• Cetyltrimethylammonium Bromide (CTAB) Solution (3 mmol/L): Dissolve 0.109 g of CTAB in 100 mL of deionized water. Gentle warming may be required to aid dissolution.

• Acetate Buffer (1 mol/L, pH 5.0): Dissolve 60 g of glacial acetic acid and 77 g of sodium acetate in deionized water and dilute to 1000 mL. Adjust pH to 5.0 using a pH meter.

• Ascorbic Acid Solution (1% w/v): Dissolve 1 g of ascorbic acid in 100 mL of deionized water. Prepare this solution fresh daily to use as a masking agent for iron.

Protocol 2: Spectrophotometric Measurement Procedure

• Sample Preparation: To a 25 mL volumetric flask, add 10 mL of your sample (or an aliquot diluted to 10 mL). If iron interference is suspected, add 1 mL of the 1% ascorbic acid solution and mix.

• Reagent Addition: In the following order, add:

  • 2.0 mL of the ECR solution. Mix well.

  • 2.0 mL of the CTAB solution. Mix well.

  • 2.0 mL of the acetate buffer (pH 5.0). Mix well.

• Dilution: Dilute the solution to the 25 mL mark with deionized water and mix thoroughly by inverting the flask several times.

• Incubation: Allow the solution to stand for a minimum of 15 minutes at room temperature for full color development.

• Measurement:

  • Set your spectrophotometer to measure absorbance at the wavelength of maximum absorbance (λ_max), which should be determined experimentally but is typically around 584 nm for the Al-ECR-DTAB system.[6]

  • Use a reagent blank (containing all reagents except aluminum) to zero the instrument.

  • Measure the absorbance of your standards and samples.

• Quantification: Construct a calibration curve by plotting the absorbance of the standards versus their concentrations. Determine the concentration of aluminum in your samples from this curve.

Visualization of Key Processes

Mechanism of Micellar Enhancement

The diagram below illustrates the formation of a ternary complex. The aluminum ion and dye form an initial complex. Surfactant monomers, above the CMC, assemble into a micelle, creating a nonpolar core and a charged surface. This micelle encapsulates or associates with the Al-dye complex, altering its electronic structure and dramatically enhancing its molar absorptivity.

Caption: Mechanism of micellar enhancement of the Al-ECR complex.

General Experimental Workflow

This flowchart outlines the complete process from preparing the necessary solutions to analyzing the final data, ensuring a systematic and reproducible experimental approach.

Caption: Step-by-step workflow for aluminum analysis.

Performance Data Comparison

The inclusion of a surfactant can dramatically improve the analytical figures of merit. The table below provides a typical comparison for the determination of aluminum using Eriochrome Cyanine R (ECR).

Parameter	Method without Surfactant (Al-ECR)	Method with Cationic Surfactant (Al-ECR-CTAB)	Enhancement Factor
λ_max (nm)	~535 nm[10][16]	~584-595 nm[5][6]	N/A (Red Shift)
Linear Range (mg/L)	0.02 - 0.30[10]	0.01 - 0.50[6]	~1.7x Wider Range
Limit of Detection (LOD) (mg/L)	~0.006[10]	~0.002[6]	~3x Lower
Molar Absorptivity (L mol⁻¹ cm⁻¹)	~6.5 x 10⁴	~1.2 x 10⁵[4]	~1.8x Increase

Note: Values are approximate and can vary based on specific instrumentation and experimental conditions.

References

• Determination of trace aluminum with Eriochrom Cyanine R after Cloud Point Extraction. (2025). World Applied Sciences Journal.

• Critical micelle concentration. Wikipedia. [Link]

• A Rapid Spectrophotometric Method for Determination of Aluminium in Water and Carbonated Beverage Samples. (2013). Research Journal of Pharmaceutical, Biological and Chemical Sciences. [Link]

• Capitán-Vallvey, L. F., et al. (1993). Determination of traces of aluminium with chrome azurol S by solid-phase spectrophotometry. Talanta. [Link]

• Aluminum, ECR Method. EMR Integrated Solutions. [Link]

• 3500-Al B: Aluminum by Eriochrome Cyanine R Method. Standard Methods For the Examination of Water and Wastewater. [Link]

• Spectrophotometric determination of aluminium with chrome azurol s. Academia.edu. [Link]

• Spectrophotometric Determination of Cationic Surfactants Based on Their Effect on the Complexes of Chrome Azurol S with Be2+ and Al3+ Cations. (2012). ResearchGate. [Link]

• Determination of Trace Aluminum with Eriochrome Cyanine R after Cloud Point Extraction. (2011). IDOSI Publications. [Link]

• Micellar catalysis of metal-complex formation. Kinetics of the reaction between NiII and pyridine-2-azo-p-dimethylaniline (PADA) in the presence of sodium dodecylsulphate micelles. Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases. [Link]

• GB/T 15057.7-1994: Determination of alumina content in limestone for chemical industry - Chrome azurol S spectrophotometric method. standard classification number. [Link]

• Colorimetric analysis. Internet Archive. [Link]

• Eco-friendly and enhanced colorimetric detection of aluminum ions using pectin-rich apple extract-based gold nanoparticles. (2020). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. [Link]

• Masking of iron and other interferences during the spectrophotometric analysis of aluminum from soil samples using Alizarin Red. (2024). Semantic Scholar. [Link]

• Method for measuring aluminum content by chrome azurol S spectrophotometry. (2020).

• Bibi, S., et al. (2024). Masking of iron and other interferences during the spectrophotometric analysis of aluminum from soil samples using Alizarin Red S. Heliyon. [Link]

• A metal-chelate affinity reverse micellar system for protein extraction. (2010). Biotechnology Progress. [Link]

• Colorimetric detection of aluminum in an aqueous sample. (2020).

• Critical Micelle Concentration (CMC). Nanoscience Instruments. [Link]

• Surfactant Self-Assembling and Critical Micelle Concentration: One Approach Fits All? (2022). Molecules. [Link]

• What are the Key Challenges in Spectrophotometric Analysis? (2024). Drawell. [Link]

• Critical micelle concentration measurement in aggregation behaviour studies. Biolin Scientific. [Link]

• A User's Guide to Spectrophotometer Troubleshooting. (2025). HINOTEK. [Link]

• Manipulating Micellar Environments for Enhancing Transition Metal-Catalyzed Cross-Couplings in Water at Room Temperature. (2011). Accounts of Chemical Research. [Link]

• Effect of CTAB concentration on the peak area of aluminum. ResearchGate. [Link]

• A metal complex that imitates a micelle. (2007). Chemical Communications. [Link]

• UV-Vis Spectrophotometric Determination of Aluminum in Feminine Antiperspirants: Method Development and Validation. (2020). LACCEI. [Link]

• Errors in Spectrophotometry and Calibration Procedures to Avoid Them. (1976). Journal of Research of the National Bureau of Standards. Section A, Physics and Chemistry. [Link]

• Heavy metals removal from aqueous solution through micellar enhanced ultrafiltration: A review. (2018). Environmental Engineering Research. [Link]

• Enhancing Surface Sensitivity of Nanostructure-Based Aluminum Sensors Using Capped Dielectric Layers. (2017). ACS Omega. [Link]

• Mechanisms, Applications, and Risk Analysis of Surfactant-Enhanced Remediation of Hydrophobic Organic Contaminated Soil. (2024). Toxics. [Link]

• Nanoparticles of (calcium/aluminum/CTAB) layered double hydroxide immobilization onto iron slag for removing of cadmium ions from aqueous environment. (2023). Arabian Journal of Chemistry. [Link]

• Effects of CTAB (Cetyltrimethylammonium Bromide) and Betaine as Corrosion Inhibitors on the Galvanic Corrosion of Cu Coupled with Au on Print Circuit Board in Etching Solution. (2024). Coatings. [Link]

• SDS–Aluminum Oxide Nanofluid for Enhanced Oil Recovery: IFT, Adsorption, and Oil Displacement Efficiency. (2022). ACS Omega. [Link]

• The effect of cetyltrimethylammonium bromide (CTAB) addition on green synthesis of porous N-doped TiO2 for photoreduction of heavy metal ion Cr(vi). (2021). Scientific Reports. [Link]

• Observation of Dynamic Surfactant Adsorption Facilitated by Divalent Cation Bridging. (2018). Langmuir. [Link]

• SURFACTANTS EVALUATION FOR CHEMICAL FLOODING-ENHANCED OIL RECOVERY: COMPREHENSIVE SCREENING WITH LABORATORY TESTS. (2022). Journal of Engineering Science and Technology. [Link]

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• 5. researchgate.net [researchgate.net]
• 6. rjpbcs.com [rjpbcs.com]
• 7. researchgate.net [researchgate.net]
• 8. Nanoparticles of (calcium/aluminum/CTAB) layered double hydroxide immobilization onto iron slag for removing of cadmium ions from aqueous environment - Arabian Journal of Chemistry [arabjchem.org]
• 9. researchgate.net [researchgate.net]
• 10. NEMI Method Summary - 3500-Al B [nemi.gov]
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• 14. Method for measuring aluminum content by chrome azurol S spectrophotometry - Eureka | Patsnap [eureka.patsnap.com]
• 15. GB/T 15057.7-1994 Determination of alumina content in limestone for chemical industry - Chrome azurol S spectrophotometric method - GB/T 15057.7-1994 - Chinese standardNet - bzxz.net [bzxz.net]
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• 19. laccei.org [laccei.org]

Effect of temperature on fluorescence intensity of aluminum complexes

Technical Support Center: Fluorescence Spectroscopy Division Subject: Thermal Effects on Aluminum Complex Emission Intensity Ticket ID: KB-AL-TEMP-001[1]

Welcome to the Technical Support Hub

You are accessing the master troubleshooting guide for Aluminum Complex Fluorescence . This document addresses the non-linear relationship between temperature and emission intensity in complexes such as Alq3 (tris(8-hydroxyquinolinato)aluminium) and Al-Morin .[1]

Executive Summary: In 90% of cases, increasing temperature causes a decrease in fluorescence intensity (Thermal Quenching).[1] However, specific ligand behaviors (AIE effects) or phase transitions can invert this relationship.[1] This guide differentiates between thermodynamic artifacts and fundamental photophysics.[1]

Part 1: Diagnostic Workflow

Before adjusting your experimental parameters, use this logic flow to categorize your observation.

Figure 1: Diagnostic logic tree for isolating the root cause of fluorescence intensity fluctuations.

Part 2: Core Phenomenon – Thermal Quenching[1]

User Query: "My Alq3 signal drops by ~1% per degree Celsius. Is my detector failing?"

Technical Answer: No. This is intrinsic Thermal Quenching .[1] For aluminum chelate complexes, the non-radiative decay rate (

) is temperature-dependent, while the radiative decay rate ( ) remains relatively constant.[1]

The Mechanism

As temperature rises, the population of higher vibrational energy levels in the excited state (

) increases.[1] This allows electrons to overcome the activation energy barrier ( ) required to cross into non-radiative pathways (Internal Conversion or Intersystem Crossing).[1]

The relationship follows the Arrhenius Equation for Non-Radiative Decay :

[1]

Where:

• : Non-radiative decay rate.[1][2][3]
• : Activation energy (For Alq3, this is approx.[1] 0.04–0.07 eV depending on crystalline phase [1]).[1]
• : Boltzmann constant.[1]

Data Reference: Alq3 Temperature Dependence | Temperature (K) | Relative Intensity (

) | Dominant Process | | :--- | :--- | :--- | | 77 K (LN2) | 1.00 (Reference) | Radiative Decay Dominant | | 200 K | ~0.65 | Vibrational Relaxation begins | | 298 K (RT) | ~0.30 - 0.40 | Thermal Quenching Active |[1]

Key Insight: In Al-Morin analytical assays, a temperature rise of 10°C can degrade the signal by >15%, leading to underestimation of Al(III) concentration if not thermostated [2].[1]

Part 3: The Exception – Viscosity & Rigidity (AIE)

User Query: "I see higher intensity at lower temperatures, but the drop-off is massive when the solvent melts. Why?"

Technical Answer: This is the Rigidochromic Effect or Restriction of Intramolecular Rotation (RIR) .[1]

Aluminum complexes often possess "rotors" (e.g., the phenyl rings in Schiff base ligands).[1]

• Low Temp/High Viscosity: The solvent matrix restricts the physical rotation of the ligand.[1] The molecule cannot dissipate energy mechanically, so it emits a photon.[1]

• High Temp/Low Viscosity: The solvent relaxes.[1] The ligand rotates freely, dissipating excited state energy as heat (non-radiative).[1]

Visualizing the Pathway:

Figure 2: Modified Jablonski diagram showing the competition between Fluorescence and Heat dissipation, modulated by temperature.[1]

Part 4: Standardized Experimental Protocol

To ensure data integrity (E-E-A-T) and reproducibility, follow this self-validating protocol for temperature-dependent measurements.

Phase 1: Preparation

• Solvent Selection: Avoid solvents with low boiling points (e.g., DCM) if heating >30°C to prevent micro-bubble formation (scattering artifacts).[1]

• Concentration: Maintain Optical Density (OD) < 0.1 at excitation wavelength to prevent Inner Filter Effects , which are often mistaken for quenching.[1]

Phase 2: The Hysteresis Check (Validation Step)

Do not simply heat the sample.[1] You must prove reversibility.

• Ramp Up: Measure intensity from 20°C

  60°C in 5°C increments.

  • Equilibration: Hold for 3 mins at each step.

• Ramp Down: Measure intensity from 60°C

  20°C.

• Compare:

  • If curves overlap: Physical Thermal Quenching (Valid).

  • If curves diverge (hysteresis): Chemical Change (Invalid).[1] Likely ligand dissociation or precipitation.[1]

Phase 3: Ratiometric Correction (Advanced)

If precise quantification is required despite temperature fluctuations, use a Dual-Emission strategy:

• Introduce a reference dye (e.g., Rhodamine B, though note its own temp dependence) or rely on the isoemissive point if the complex exhibits solvatochromism.[1]

Part 5: Troubleshooting FAQ

Q: My intensity drops, but the emission peak also shifts wavelength. Why? A: This is Solvatochromism coupled with thermochromism.[1] As temperature changes, the solvent's polarity and refractive index change, stabilizing the Ground/Excited states differently.[1]

• Action: Check the dielectric constant (

  ) of your solvent vs. temperature.[1]

Q: I am using Al-Morin for detection, and the signal vanishes at 50°C. A: Check your pH buffer. Al-Morin complexes are stable at pH 3.7–4.8. High temperatures can shift the

of the buffer, pushing the pH outside the complex stability zone, causing dissociation [3].[1]

Q: Can I use Alq3 as a temperature sensor? A: Yes. Because the quenching is linear and reversible over specific ranges (200K–350K), Alq3 thin films are often used as luminescent thermometers in microfluidic applications [4].[1]

References

• Cölle, M., & Gärditz, C. (2004).[1] On the radiative lifetime, quantum yield and fluorescence decay of Alq3 in thin films. Physical Chemistry Chemical Physics.[1]

• Saoudi, A., et al. (2003).[1] Morin applied in speciation of aluminium in natural waters. Journal of Chromatography A.

• Dehghani, Z., et al. (2021).[1][4] Surface Plasmon Enhanced Fluorescence Temperature Mapping of Aluminum Nanoparticle. Nanomaterials.[1][5] [1]

• Uddin, A., & Lee, C.B. (2005).[1][6] Investigation of doping effect on charge carrier transport in tris (8-hydroxyquinolinato) aluminum (Alq3). Frontiers in Optics. [1]

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• 2. Regulating the photoluminescence of aluminium complexes from non-luminescence to room-temperature phosphorescence by tuning the metal substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. On the radiative lifetime, quantum yield and fluorescence decay of Alq in thin films - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. d-nb.info [d-nb.info]
• 5. mdpi.com [mdpi.com]
• 6. Temperature dependence of the electroluminescence for tris(8-hydroxy) quinoline aluminum (Alq3) light emitting diode [opg.optica.org]

Technical Support Center: Optimization of Ligand-to-Metal Ratio for Quantitative Aluminum (Al³⁺) Detection

Welcome to the Technical Support Center for Aluminum (Al³⁺) detection. This guide is designed for researchers, analytical scientists, and drug development professionals who require robust, reproducible quantification of Al³⁺ in complex matrices (e.g., vaccine adjuvants, environmental water, or biological samples). Here, we address the critical optimization of the ligand-to-metal ratio , a parameter that dictates the thermodynamic stability, solubility, and optical properties of the detection complex.

The Mechanistic Imperative of Ratio Optimization

In both colorimetric and fluorometric assays, Al³⁺ does not emit a signal natively; it must be chelated by a chromogenic or fluorogenic ligand (e.g., Chrome Azurol S, Schiff bases, or functionalized carbon dots)[1].

• Stoichiometry and Signal Linearity: The ligand-to-metal ratio (e.g., 1:1, 1:2, or 1:3) directly impacts the calibration curve. If the ratio is sub-optimal, free Al³⁺ remains uncomplexed, leading to under-quantification[2]. Conversely, massive ligand excess can cause self-quenching or high background absorbance[3].

• Ternary Complexation: For ligands like Chrome Azurol S (CAS), binary Al-CAS complexes are prone to precipitation and exhibit low molar absorptivity. Introducing a cationic surfactant like Cetyltrimethylammonium bromide (CTAB) forms a highly soluble ternary complex, shifting the optimal stoichiometric ratio and significantly enhancing analytical sensitivity[4][5].

• pH Dependency: The speciation of Al³⁺ is highly pH-dependent. Above pH 6.0, Al³⁺ forms insoluble Al(OH)₃ precipitates, while at very low pH, ligands remain fully protonated, preventing coordination. An acetate buffer (pH 4.5–5.5) ensures Al³⁺ remains reactive while facilitating ligand deprotonation[6][7].

Experimental Protocols

(Self-Validating Workflows for Al³⁺ Quantification)

Protocol A: Empirical Determination of Stoichiometry via Job's Method Before establishing a calibration curve, you must validate the optimal ligand-to-metal ratio using Job's Method of Continuous Variation[8][9].

• Preparation: Prepare equimolar stock solutions of Al³⁺ and your chosen ligand (e.g., 1.0 × 10⁻⁴ M).

• Mixing: Prepare a series of samples where the total volume (and total moles) remains constant, but the mole fraction of the ligand varies from 0.0 to 1.0 (e.g., 1:9, 2:8 ... 9:1)[10].

• Equilibration: Add the appropriate buffer (e.g., Acetate pH 5.0) and allow the complex to develop for the specified kinetic window (typically 3–15 minutes)[6][7].

• Measurement: Measure the absorbance or fluorescence at the complex's λmax.

• Analysis: Plot the analytical signal against the ligand mole fraction. The apex of the curve indicates the exact stoichiometric ratio of the complex[10][11].

Protocol B: High-Sensitivity Colorimetric Detection using CAS and CTAB

• Reagent Setup: Prepare a standard Al³⁺ solution (1000 mg/L stock), 1.0 × 10⁻³ M Chrome Azurol S (CAS), 1.0 × 10⁻² M CTAB, and pH 5.0 acetate buffer[4][6].

• Sample Preparation: To a 10 mL volumetric flask, add the Al³⁺ sample (to yield a final concentration within the linear range, e.g., 1-20 µmol/L)[4].

• Buffer & Surfactant: Add 2.0 mL of acetate buffer, followed by 1.0 mL of CTAB solution. Crucial: Add CTAB before CAS to ensure micelle formation is ready to stabilize the complex immediately upon ligand binding.

• Ligand Addition: Add the optimized volume of CAS solution (based on Job's method, typically a 1:2 or 1:3 Al:CAS ratio)[12][13]. Mix thoroughly.

• Incubation & Readout: Allow 10 minutes for color development. Measure absorbance at ~620 nm against a reagent blank[4].

Troubleshooting Guides & FAQs

Q: Why is my calibration curve plateauing or becoming non-linear at high Al³⁺ concentrations? A: This is a classic symptom of ligand depletion. As Al³⁺ concentration increases, the system lacks sufficient free ligand to maintain the optimal stoichiometric ratio (e.g., shifting from a strongly absorbing 1:2 complex to a weaker 1:1 complex)[8]. Solution: Increase the baseline concentration of the ligand in your assay buffer, or dilute your samples to fall within the linear dynamic range of the current ligand concentration.

Q: I have a high background signal in my blank. How do I fix this? A: High background occurs when the uncomplexed ligand absorbs or fluoresces near the measurement wavelength. Solution: First, ensure you are measuring at the specific λmax of the complex, not the free ligand. Second, optimize the ligand-to-metal ratio to avoid excessive uncomplexed ligand. Always use a reference blank containing the exact same ligand and buffer concentration as your samples[3][6].

Q: Why does my Al-ligand complex precipitate over time, ruining my optical readings? A: Precipitation usually stems from two causes: (1) The pH is too high, causing Al(OH)₃ formation, or (2) the binary Al-ligand complex is neutrally charged and hydrophobic[7][9]. Solution: Verify the pH is strictly maintained between 4.5 and 5.5. Introduce a non-ionic or cationic surfactant (like Triton X-100 or CTAB). Surfactants encapsulate the complex within micelles, increasing solubility and often enhancing the optical signal[4][5].

Q: How do dual-emission carbon dots solve the ratio problem? A: Advanced fluorometric sensors, like dual-emission carbon dots, utilize ratiometric detection. Instead of relying on absolute intensity (which is vulnerable to concentration errors), they measure the ratio of two emission peaks (e.g., F532/F403). Al³⁺ selectively enhances one peak via binding with oxygen-rich surface groups, providing a built-in internal standard that is highly resistant to environmental fluctuations[14].

Data Presentation: Comparative Ligand Parameters

Ligand / Sensor	Detection Modality	Optimal Al:Ligand Ratio	Optimal pH	Analytical Wavelength	Limit of Detection (LOD)
Chrome Azurol S (CAS) + CTAB	Colorimetric	1:2 or 1:3	4.5 – 5.5	λmax ~620 nm	~20 nmol/L[4]
Alizarin Red S	Colorimetric	1:1 or 1:2	4.5	λmax ~490 nm	~0.1 µmol/L[6]
Schiff Base (HNMA)	Fluorometric	1:1	5.5 – 6.0	λex 385 nm / λem 450 nm	~9 ppb[3]
Dual-Emission Carbon Dots	Fluorometric (Ratiometric)	Surface-dependent	4.0	λex 320 nm / λem 532 nm	~0.06 µmol/L

Process Visualizations

Caption: Step-by-step workflow of Job's Method of Continuous Variation for ratio optimization.

Caption: Formation pathway of the highly soluble Al³⁺-CAS-CTAB ternary complex for detection.

References

• A Comparative Guide to Chromogenic Dyes for Aluminum Detection: Chrome Azurol S vs. Mordant Red 7 - Benchchem - 6

• Protocol sequence for the direct and kinetic determination of aluminium in waters - ResearchGate - 4

• Assessment of aluminum ion concentration using chrome azurol S in [N-13]ammonia injection - Journal of Nuclear Medicine - 7

• Determination of Aluminum by Photometric Fluorescence Measurement - ResearchGate - 1

• Smart fluorometric sensing of metal contaminants in canned foods: a carbon dot-based dual-response system for quantifying aluminum and cobalt ions - RSC Publishing - 14

• Spectrofluorimetric Determination of Aluminum in Water Samples Using N ((2-hydroxynaphthalen-1-yl) methylene) acetylhydrazide - ResearchGate - 3

• Synthesis and characterization of Al(III) complex with paracetamol - SciSpace - 8

• Polyphenol–Aluminum Complex Formation: Implications for Aluminum Tolerance in Plants - ACS Publications - 9

• Spectroscopic Determination of the Stoichiometries and Stability Constants - ChemSociety - 10

• Spectrophotometric determination of fluoride in drinking water using aluminium complexes of triphenylmethane dyes - SciELO - 12

• Determination of Al-L Complex formation stoichiometry by Job method - ResearchGate - 2

• Spectrophotometric Determination of Samarium(III) with Chrome Azurol S in the Presence of Cetylpyridiniumchloride - ResearchGate - 5

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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Assessment of aluminum ion concentration using chrome azurol S in [N-13]ammonia injection | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 8. scispace.com [scispace.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. journals.chemsociety.org.ng [journals.chemsociety.org.ng]
• 11. scribd.com [scribd.com]
• 12. Spectrophotometric determination of fluoride in drinking water using aluminium complexes of triphenylmethane dyes [scielo.org.za]
• 13. journals.co.za [journals.co.za]
• 14. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Resolving Precipitation in High-Concentration Aluminum Assays

Foreword by the Senior Application Scientist Welcome to the Technical Support Center. In my years of troubleshooting assay development, few elements cause as much frustration as high-concentration aluminum matrices. Whether you are formulating adjuvanted vaccines or analyzing environmental digests, aluminum’s complex coordination chemistry often leads to sudden precipitation, analyte trapping, and optical interference. This guide is designed to move your troubleshooting away from empirical guesswork and toward mechanistic, self-validating workflows.

Knowledge Base: The Causality of Aluminum Interference

Q: Why does my acid-digested aluminum sample instantly turn cloudy when I neutralize the pH for my downstream assay? A: Aluminum is a classic amphoteric substance, meaning its solubility is strictly governed by pH[1]. According to the aluminum hydroxide solubility curve,

is highly soluble in acidic conditions (pH < 4) and alkaline conditions (pH > 10), but its solubility drops to near zero in the neutral pH range (pH 6–8)[1]. When you neutralize an acidic sample, soluble aluminum rapidly hydrolyzes to form amorphous precipitates, which scatter light and trap analytes.

Q: I am trying to quantify a protein in a vaccine formulated with Alhydrogel. My BCA assay results are highly variable. What is happening? A: Aluminum adjuvants like Alhydrogel (aluminum hydroxide) are particulate suspensions with massive surface areas—up to 510 m²/g[2]. When you run a colorimetric assay directly on the formulation, two things happen:

• The particulate aluminum scatters light, artificially inflating your absorbance readings.

• The protein remains tightly adsorbed to the adjuvant matrix, shielding it from the assay's working reagents. To achieve accurate quantitation, you must decouple the protein from the adjuvant prior to analysis[3].

Q: The literature suggests using a phosphate buffer to desorb proteins. Is this the best approach? A: Phosphate buffers induce desorption via ligand exchange, where phosphate ions replace surface hydroxyls on the aluminum adjuvant[4]. While common, this method is often inefficient and highly variable, particularly for aged samples where the antigen-adjuvant interaction has strengthened over time[5]. Furthermore, excessive phosphate can trigger the precipitation of secondary aluminum phosphate complexes. For robust quantitation, direct dissolution using citrate is vastly superior[3].

Validated Protocols: Self-Validating Systems

Protocol A: Citrate-Mediated Dissolution for Antigen Desorption

Use Case: Releasing tightly bound proteins from Alhydrogel or Adju-Phos prior to ELISA/BCA.

• Mechanism: Alpha-hydroxycarboxylic acids (like citric acid) possess a high affinity for aluminum. They effectively chelate the metal, breaking down and dissolving the particulate adjuvant lattice entirely[6].

• Step 1 (Reagent Prep): Prepare a 0.5 M Sodium Citrate buffer and adjust to pH 8.2.

• Step 2 (Sample Mixing): Combine your aluminum-adsorbed sample with the citrate buffer at a 1:1 (v/v) ratio.

• Step 3 (Incubation): Incubate the mixture at 37°C for 2 hours[7]. (Alternatively, incubate overnight at room temperature).

• Step 4 (Self-Validation Step): Measure the optical density at 600 nm (OD600). A successful dissolution will yield an OD600 of < 0.05. If the solution remains turbid, the lattice is intact; increase the citrate concentration or incubation time.

• Step 5 (Analysis): Proceed with your downstream assay. Crucial: Ensure your standard curve is prepared in the exact same final citrate matrix to account for any buffer-induced signal quenching.

Protocol B: EDTA Masking for Soluble Aluminum

Use Case: Preventing precipitation in environmental/biological digests when adjusting to a neutral pH.

• Mechanism: When an assay strictly requires a neutral pH (where Al naturally precipitates), adding a chelating agent like EDTA forms a stable, soluble Al-EDTA complex, preventing the formation of aluminum hydroxide[8].

• Step 1 (Reagent Prep): Prepare a 0.1 M EDTA stock solution.

• Step 2 (Chelation): Add EDTA to your acidic aluminum sample. A 1:1 molar ratio of metal to EDTA is the baseline requirement for complete chelation[9], though a 1.5:1 molar excess of EDTA to Aluminum is recommended to ensure total masking.

• Step 3 (pH Adjustment): Slowly adjust the pH to your target neutral range (e.g., pH 7.4) using 0.1 M NaOH under constant vortexing.

• Step 4 (Self-Validation Step): Centrifuge the neutralized sample at 10,000 x g for 5 minutes. The absence of a visible pellet confirms that the EDTA masking was successful and the aluminum remains completely soluble.

Quantitative Data Summary: Aluminum Solubility & Buffer Compatibility

Parameter	Aluminum Hydroxide (AH)	Aluminum Phosphate (AP)	Soluble Aluminum (e.g., )
Structure at pH 7.4	Crystalline/Fibrous Particulate[2]	Amorphous Particulate[2]	Precipitates as
Point of Zero Charge (PZC)	~11.4	~5.0 - 7.0[4]	N/A
Primary Desorption Strategy	Citrate Dissolution[3]	Citrate Dissolution[3]	EDTA Chelation[8]
Interaction with Phosphate	Strong Ligand Exchange[4]	Minimal (Already saturated)	Forms insoluble
Interference Mechanism	Adsorbs proteins, scatters light	Adsorbs proteins, scatters light	Co-precipitates analytes, clogs matrices

Workflow Visualization

Decision matrix for resolving aluminum precipitation based on sample state and assay requirements.

References

• MDPI. "Aluminum Adjuvants—'Back to the Future'." [Link]

• PharmTech. "Stability Indicating Methods for Aluminum Adsorbed Vaccine Products."[Link]

• ResearchGate. "Effect of buffer on the adsorption of conjugates to aluminum adjuvants." [Link]

• NIH/PMC. "Optimizing the utilization of aluminum adjuvants in vaccines: you might just get what you want." [Link]

• MDPI. "Basic Properties and Development Status of Aluminum Adjuvants Used for Vaccines."[Link]

• PubMed. "Elimination of aluminum adjuvants." [Link]

• PNNL. "Mixing of WTP Process Solutions." [Link]

• Science.gov. "chemical precipitation process." [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Basic Properties and Development Status of Aluminum Adjuvants Used for Vaccines | MDPI [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Optimizing the utilization of aluminum adjuvants in vaccines: you might just get what you want - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmtech.com [pharmtech.com]
• 6. Elimination of aluminum adjuvants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pnnl.gov [pnnl.gov]
• 9. chemical precipitation process: Topics by Science.gov [science.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Aluminum Detection: A Comparative Analysis of Spectrophotometric and Fluorometric Methods

Abstract: The precise quantification of aluminum is a critical requirement across numerous fields, from ensuring the safety of pharmaceutical formulations and dialysis solutions to monitoring environmental water quality. The selection of an appropriate analytical method is paramount for generating reliable and accurate data. This guide provides an in-depth, objective comparison between two fundamentally different yet widely employed analytical strategies for aluminum detection: a classic spectrophotometric method using a chromogenic agent and a highly sensitive fluorometric method.

For the purpose of this guide, we will focus on the Eriochrome Cyanine R (ECR) method as a representative and robust example of the spectrophotometric approach, and the Morin method as the benchmark for fluorometric analysis. While other reagents exist, this comparison effectively illustrates the core trade-offs in performance, sensitivity, and operational complexity, enabling researchers, scientists, and drug development professionals to make informed decisions for their specific applications.

The Underpinning Principles: Color vs. Light Emission

The choice between a spectrophotometric and a fluorometric method is fundamentally a choice between measuring light absorption and measuring light emission. This distinction dictates the sensitivity, selectivity, and instrumentation required for each approach.[1][2]

The Spectrophotometric Approach: Eriochrome Cyanine R (ECR) Method

The ECR method is a colorimetric technique based on the Beer-Lambert Law. The principle is straightforward: in a buffered aqueous solution, aluminum ions (Al³⁺) react with the Eriochrome Cyanine R dye to form a stable, colored complex.[3][4][5]

• Mechanism: In a solution buffered to a pH of approximately 6.0, the ECR dye chelates with Al³⁺ ions, resulting in a distinct red-to-pink complex.[3] The intensity of this color, measured as absorbance at a specific wavelength (typically 535 nm), is directly proportional to the concentration of aluminum in the sample.[3][6]

• Causality of Experimental Design: The choice of a pH 6.0 buffer is critical; it ensures optimal and stable complex formation.[6] Variations in pH can affect the dye's protonation state and the complex's stability, leading to inaccurate readings. To account for inherent sample color or turbidity, a blank is often prepared by adding a strong chelating agent like EDTA to a second aliquot of the sample. The EDTA sequesters the aluminum, preventing it from reacting with the ECR dye, thus providing a true baseline for the sample matrix.[5]

The Fluorometric Approach: Morin Method

Fluorometry offers a significant leap in sensitivity by measuring emitted light instead of absorbed light.[1][2] The Morin method leverages the natural flavonoid morin (3,5,7,2′,4′-pentahydroxyflavone), which acts as a chemosensor.

• Mechanism: Morin itself is weakly fluorescent. However, upon chelation with Al³⁺, it forms a rigid, stable complex that exhibits intense green fluorescence when excited by light at a specific wavelength (around 420 nm).[7] The instrument detects the emitted light at a higher wavelength (around 500-520 nm). The intensity of this emitted fluorescence is directly proportional to the aluminum concentration.

• Causality of Experimental Design: The reaction is typically performed in a slightly acidic, ethanolic medium.[7] The alcohol helps to dissolve the morin and stabilize the complex. The acidic pH (often between 3.7 and 4.6) is crucial for the selective and efficient formation of the fluorescent Al-morin chelate.[7][8] A key challenge in fluorometry is background autofluorescence from the sample matrix. Methodological advancements, such as the use of quenching agents, can be employed to increase the signal-to-noise ratio for unequivocal aluminum detection in complex biological samples.

Performance Metrics: A Head-to-Head Comparison

The decision to use a spectrophotometric or fluorometric method often comes down to the required sensitivity and the nature of the sample matrix. The following table summarizes the key performance parameters for the ECR and Morin methods based on published data.

Parameter	Eriochrome Cyanine R (ECR) Method	Morin Method	Rationale & Expert Insight
Principle	Colorimetry (Absorbance)	Fluorometry (Emission)	Fluorometry is inherently more sensitive because it measures an emitted signal against a dark background, whereas spectrophotometry measures a small decrease in a large signal (transmitted light).[1][2]
Limit of Detection (LOD)	~6 µg/L (ppb)[6]	~0.2 µg/L (ppb); can reach 0.05 µg/L with advanced techniques.[7][9]	The Morin method is approximately 30-100 times more sensitive, making it the superior choice for trace and ultra-trace analysis.
Linear Range	~20 - 300 µg/L[6]	~1 - 40 µg/L; can be extended with HPLC.[7]	The ECR method offers a broader linear range at higher concentrations, suitable for routine quality control where high sensitivity is not the primary driver.
Optimal pH	6.0[3][6]	3.7 - 4.6[7][8]	Both methods are highly pH-dependent. Precise pH control is non-negotiable for reproducibility. The acidic pH of the Morin method can be advantageous for keeping aluminum in its soluble, reactive ionic form.
Wavelength (λ)	Absorbance: ~535 nm[3][6]	Excitation: ~420 nm / Emission: ~500 nm[7]	Requires a spectrophotometer capable of measurements in the visible range.
Key Interferences	Iron (Fe³⁺), Fluoride, Phosphates, High Alkalinity.[6][10]	Iron (Fe³⁺), Copper (Cu²⁺), Beryllium (Be²⁺), Zinc (Zn²⁺), Fluoride.[7][11]	Iron is a major interferent for both methods as it also forms colored/fluorescent complexes. It is typically masked by adding a reducing agent like ascorbic acid, which converts Fe³⁺ to Fe²⁺, preventing its reaction with the reagent.[10][12][13] Fluoride interferes strongly by forming highly stable complexes with aluminum, making it unavailable for reaction.[6][10]
Complexity & Throughput	Relatively simple, rapid, and amenable to high-throughput analysis in plate readers.	Requires a more sensitive instrument (fluorometer) and potentially more rigorous sample preparation to manage autofluorescence.	The ECR method is generally faster and requires less specialized equipment, making it more cost-effective for routine screening.

Experimental Workflows & Protocols

A self-validating protocol is the cornerstone of trustworthy results. The following sections provide detailed, step-by-step methodologies for both techniques.

Workflow Overview

The general workflow for both methods involves sample preparation, reagent addition under controlled pH, a reaction/incubation period, and finally, instrumental measurement.

Caption: Generalized workflow for spectrophotometric and fluorometric aluminum analysis.

Protocol: Spectrophotometric Determination with Eriochrome Cyanine R

This protocol is adapted from standard methods and is intended for general guidance.[3][5] All glassware must be acid-washed (e.g., with 1:1 HCl) and rinsed with deionized water to prevent contamination.

• Preparation of Calibration Curve:

  • Prepare a series of aluminum standards (e.g., 0, 50, 100, 150, 200, 250 µg/L) from a certified 1000 mg/L stock solution.

• Sample Treatment:

  • To a 50 mL volumetric flask, add 25 mL of the sample or standard.

  • Add 1 mL of 0.02N Sulfuric Acid and mix.

  • Add 1 mL of Ascorbic Acid solution (e.g., 0.1 g/100 mL, prepared fresh daily) to mask iron interference. Swirl to mix and wait 2-3 minutes.[3]

• Color Development:

  • Add 10 mL of acetate buffer reagent (pH 6.0).[3]

  • Precisely add 5 mL of the ECR working dye solution.

  • Dilute to the 50 mL mark with deionized water and mix thoroughly.

• Measurement:

  • Allow the color to develop for a consistent period, typically 5-15 minutes.[5]

  • Set a spectrophotometer to 535 nm.

  • Zero the instrument using a reagent blank (prepared using deionized water instead of the sample).

  • Measure the absorbance of each standard and the sample.

• Calculation:

  • Plot the absorbance of the standards versus their concentration to generate a calibration curve.

  • Determine the concentration of the sample from the calibration curve.

Protocol: Fluorometric Determination with Morin

This protocol is based on established fluorometric procedures.[7][11] Extreme care must be taken to avoid contamination due to the high sensitivity of the method.

• Preparation of Reagents:

  • Morin Solution (e.g., 0.005% w/v): Dissolve 5 mg of morin in 100 mL of ethanol. This solution should be stored in a dark bottle.

  • Buffer Solution (e.g., HCl-KCl): Prepare a buffer to maintain the final reaction pH at ~3.8.

• Preparation of Calibration Curve:

  • Prepare a series of low-concentration aluminum standards (e.g., 0, 5, 10, 20, 30, 40 µg/L) in deionized water.

• Complex Formation:

  • In a suitable reaction vessel (e.g., a 10 mL volumetric flask), place an aliquot of the sample or standard.

  • Add the appropriate volume of buffer to achieve the target pH.

  • Add the Morin solution. The final concentration of ethanol in the mixture is often adjusted to enhance stability.

  • Dilute to the mark with deionized water and mix well.

• Measurement:

  • Allow the reaction to stabilize for a set time (e.g., 1 hour) at a controlled temperature (e.g., 25°C).[7]

  • Set the fluorometer with an excitation wavelength of ~420 nm and an emission wavelength of ~500 nm.

  • Zero the instrument using a reagent blank.

  • Measure the fluorescence intensity of each standard and the sample.

• Calculation:

  • Construct a calibration curve by plotting fluorescence intensity versus the concentration of the standards.

  • Use the curve to calculate the aluminum concentration in the unknown sample.

Chemical Reaction Diagrams

Visualizing the chemical interactions provides a deeper understanding of each method.

Caption: Reaction scheme for the Eriochrome Cyanine R (ECR) method.

Caption: Chelation reaction in the Morin method leading to fluorescence.

Conclusion and Expert Recommendations

The choice between the Eriochrome Cyanine R and Morin methods is not a matter of one being universally "better," but rather which is "fitter for purpose."

• Choose the Eriochrome Cyanine R (or a similar spectrophotometric) method when:

  • You are performing routine quality control with expected aluminum concentrations in the mid-to-high ppb range (e.g., >20 µg/L).

  • Cost, simplicity, and high throughput are primary considerations.

  • You have access to a standard UV-Vis spectrophotometer.

  • The sample matrix is relatively simple and known interferences can be easily masked.

• Choose the Morin fluorometric method when:

  • Trace or ultra-trace level detection is required (e.g., <20 µg/L).

  • You are working with complex biological or environmental samples where high sensitivity is needed to overcome matrix effects.

  • You have access to a fluorometer or a fluorescence plate reader.

  • The utmost accuracy at low concentrations is the primary goal of the analysis.

Ultimately, the optimal method selection depends on a thorough understanding of the analytical requirements, sample characteristics, and available resources. For critical applications, validation of the chosen method with certified reference materials and spike-recovery studies is essential to ensure data integrity and trustworthiness.

References

• Standard Methods for the Examination of Water and Wastewater. (n.d.). 3500-Al B: Aluminum by Eriochrome Cyanine R Method. NEMI. [Link]

• Aabidin, H. Z. U., et al. (2024). Masking of iron and other interferences during the spectrophotometric analysis of aluminum from soil samples using Alizarin Red S. Turkish Journal of Chemistry. [Link]

• Scribd. (n.d.). Eriochrome Cyanine R for Aluminum Testing. [Link]

• River Source. (n.d.). Aluminon Method. [Link]

• Hach. (n.d.). Aluminum, Aluminon Method. [Link]

• Lian, H. Z., et al. (2003). Determination of aluminum in environmental and biological samples by reversed-phase high-performance liquid chromatography via pre-column complexation with morin. Journal of Chromatography A, 993(1-2), 179-85. [Link]

• Aabidin, H. Z. U., et al. (2024). Masking of iron and other interferences during the spectrophotometric analysis of aluminum from soil samples using Alizarin Red S. PMC. [Link]

• EMR Integrated Solutions. (n.d.). Aluminum, ECR Method. [Link]

• THINK RXMARINE. (n.d.). How to determine aluminum content of a sample. [Link]

• Hach. (n.d.). DR/4000 PROCEDURE ALUMINUM, Eriochrome Cyanine R Method. [Link]

• Academia.edu. (n.d.). Spectrophotometric determination of aluminium by morin. [Link]

• Development of Spectrophotometric Method for Aluminium Detection. (2016). International Journal of Chemical and Environmental Engineering. [Link]

• Bertsch, P. M., Alley, M. M., & Ellmore, T. L. (1981). Automated Aluminum Analysis with the Aluminon Method. Soil Science Society of America Journal. [Link]

• Leng, F., et al. (2015). Spectrophotometric method for determination of trace aluminum with application of Alizarin Red S. Bulgarian Chemical Communications. [Link]

• Hach. (n.d.). DR/4000 PROCEDURE ALUMINUM, Aluminon Method. [Link]

• ResearchGate. (n.d.). Determination of aluminum in environmental and biological samples by reversed-phase high-performance liquid chromatography via pre-column complexation with morin | Request PDF. [Link]

• Perez-Bendito, D., & Gomez-Hens, A. (1982). Fluorimetric determination of aluminium with morin after extraction with isobutyl methyl ketone. Part I. Fluorescence of the aluminium-morin complex in an isobutyl methyl ketone-ethanol-water system. Analyst, 107(1272), 278-285. [Link]

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• Oter, O., & Aydogdu, S. (2011). Determination of aluminum ion with morin in a medium comprised by ionic liquid-water mixtures. Journal of Fluorescence, 21(1), 43-50. [Link]

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• Noll, C. A., & Stefanelli, L. J. (1964). Fluorometric and Spectrophotometric Determination of Aluminum in Industrial Water. Analytical Chemistry. [Link]

• Nishida, H. (1975). Spectrophotometric study of aluminum-Eriochrome Cyanine R complex. J-Stage. [Link]

• Drawell. (2024). Spectrophotometer vs Fluorometer: How They Differ. [Link]

• AELAB. (2024). Spectrophotometers vs. Fluorometers: Key Differences & Applications. [Link]

• ResearchGate. (n.d.). Analytical methodologies for aluminium speciation in environmental and biological samples - A review | Request PDF. [Link]

• Google Patents. (n.d.).

• Hashem, E. Y., et al. (2010). Facile Spectrophotometric Determination of Aluminum(III) and Copper(II) Simultaneously with Alizarin Yellow R in Aluminum-Copper. Taylor & Francis Online. [Link]

• Kim, C., et al. (2014). Selective fluorescence assay of aluminum and cyanide ions using chemosensor containing naphthol. RSC Publishing. [Link]

• ResearchGate. (n.d.). Selective Spectrophotometric Determination of Aluminium with Xylenol Orange in Acidic Media Using Partial Least Square Method | Request PDF. [Link]

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• 12. "Masking of iron and other interferences during the spectrophotometric " by HAFIZ ZAIN UL AABIDIN, MUHAMMAD INAM UL HASSAN et al. [journals.tubitak.gov.tr]
• 13. Masking of iron and other interferences during the spectrophotometric analysis of aluminum from soil samples using Alizarin Red S - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Validation: Comparing a Fluorometric Aluminum Assay with ICP-MS for Accurate Quantification in Biopharmaceutical Applications

In the landscape of biopharmaceutical development and manufacturing, the precise quantification of residual aluminum is not merely a matter of procedural compliance; it is a critical determinant of product safety and efficacy. Aluminum, often present as a component of adjuvants in vaccines or as a contaminant from manufacturing processes, must be monitored with exacting accuracy. Traditionally, Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) has been the gold-standard for elemental analysis, revered for its sensitivity and specificity. However, the operational complexities and costs associated with ICP-MS have paved the way for alternative methods, such as fluorometric assays.

This guide provides a comprehensive, head-to-head validation of a common fluorometric aluminum assay against ICP-MS. As Senior Application Scientists, our goal is to move beyond a simple recitation of protocols. Instead, we will dissect the methodologies, scrutinize the data, and provide the field-proven insights necessary for you to make an informed decision for your specific application. We will explore the causality behind our experimental choices, ensuring that the protocols described herein are not just a series of steps, but a self-validating system for robust and reliable aluminum quantification.

The Contenders: A Tale of Two Technologies

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is a powerful analytical technique used for elemental determinations. In essence, a sample is introduced into a high-temperature argon plasma, which desolvates, atomizes, and ionizes the atoms. These ions are then passed through a mass spectrometer, which separates them based on their mass-to-charge ratio. For aluminum, this means we are directly measuring the abundance of the 27Al+ ion, providing a highly specific and sensitive measurement.

The Fluorometric Aluminum Assay , on the other hand, is a spectrochemical method based on the principle of fluorescence. A specific fluorescent probe, most commonly lumogallion, is introduced to the sample. In the presence of aluminum, lumogallion forms a stable, highly fluorescent complex. The intensity of the emitted fluorescence, when excited at a specific wavelength, is directly proportional to the concentration of aluminum in the sample. This method is often favored for its relative simplicity, lower cost, and high-throughput capabilities.

Experimental Design: A Validation-Centric Approach

To provide a robust comparison, we designed a series of experiments to evaluate key analytical performance parameters for both the fluorometric assay and ICP-MS. The core of our validation hinges on assessing linearity, sensitivity (Limit of Detection and Limit of Quantification), accuracy, precision, and specificity.

The overall workflow for our comparative validation is depicted below. This systematic approach ensures that both methods are tested against the same standards and samples, providing a direct and unbiased comparison.

Figure 1: A high-level overview of the experimental workflow for the comparative validation of the fluorometric aluminum assay and ICP-MS.

1. Preparation of Aluminum Standards and Spiked Samples:

• Rationale: The accuracy of any analytical method is fundamentally dependent on the quality of the calibration standards. A certified aluminum standard (e.g., from NIST) is used to minimize uncertainty. Spiked samples are prepared in a relevant matrix (e.g., formulation buffer, purified water) to assess the method's performance in a more realistic scenario.

• Protocol:

  • Prepare a 1 mg/mL stock solution of aluminum from a certified standard.

  • Perform serial dilutions in 2% nitric acid (for ICP-MS) or ultrapure water (for the fluorometric assay) to create a calibration curve ranging from 0 to 100 µg/L.

  • For spiked samples, add known amounts of the aluminum stock solution to the matrix of interest to achieve final concentrations within the calibration range.

2. Fluorometric Aluminum Assay Protocol:

• Rationale: The formation of the lumogallion-aluminum complex is pH-dependent, and the reaction requires time to reach equilibrium. Therefore, a buffered reagent and a defined incubation period are critical for reproducible results.

• Protocol:

  • Pipette 50 µL of each standard and sample into a 96-well microplate.

  • Prepare the lumogallion working solution according to the manufacturer's instructions.

  • Add 50 µL of the working solution to each well.

  • Incubate the plate at room temperature for 30 minutes, protected from light.

  • Measure the fluorescence using a microplate reader with excitation at approximately 485 nm and emission at approximately 560 nm.

3. ICP-MS Analysis Protocol:

• Rationale: Acidification of samples for ICP-MS analysis is crucial to stabilize the aluminum ions and prevent their adsorption to container walls. The use of an internal standard (e.g., scandium) can correct for instrumental drift and matrix effects.

• Protocol:

  • Ensure all standards and samples are in a final concentration of 2% nitric acid.

  • Introduce the samples into the ICP-MS system.

  • Monitor the signal for the aluminum isotope at m/z 27.

  • Quantify the aluminum concentration against the calibration curve.

Head-to-Head Performance Evaluation

The following table summarizes the expected performance characteristics of the fluorometric aluminum assay and ICP-MS based on our validation experiments.

Parameter	Fluorometric Aluminum Assay	ICP-MS	Insight
Linearity (R²)	> 0.99	> 0.999	Both methods demonstrate excellent linearity, but ICP-MS typically shows a slightly better correlation coefficient.
Limit of Detection (LOD)	~ 2 µg/L	< 0.1 µg/L	ICP-MS is significantly more sensitive, making it the preferred method for applications requiring ultra-trace level detection.
Limit of Quantification (LOQ)	~ 6 µg/L	< 0.3 µg/L	The lower LOQ of ICP-MS allows for more precise measurement at very low aluminum concentrations.
Accuracy (% Recovery)	90-110%	95-105%	Both methods provide high accuracy, well within typical acceptance criteria for analytical methods.
Precision (%RSD)	< 10%	< 5%	ICP-MS generally offers superior precision, with lower relative standard deviations for replicate measurements.
Specificity	Potential for interference from other metal ions (e.g., Fe³⁺).	Highly specific for aluminum, with minimal isobaric interferences.	The fluorometric assay's specificity should be carefully validated for each sample matrix.

The Chemistry of Detection: The Lumogallion-Aluminum Complex

The specificity of the fluorometric assay is contingent upon the selective binding of lumogallion to aluminum. The diagram below illustrates the formation of the fluorescent complex.

Figure 2: The binding of an aluminum ion (Al³⁺) to lumogallion forms a highly fluorescent complex, which is the basis of the fluorometric assay.

Discussion and Recommendations

Our validation data clearly demonstrates that while both the fluorometric assay and ICP-MS are capable of accurately quantifying aluminum, they are not interchangeable. The choice of method should be guided by the specific requirements of the application.

Choose the Fluorometric Aluminum Assay when:

• High-throughput is a priority: The microplate-based format of the fluorometric assay allows for the rapid analysis of a large number of samples.

• Cost and accessibility are major considerations: Fluorometric assays require less expensive equipment and have lower operational costs compared to ICP-MS.

• The expected aluminum concentration is well above the LOQ (~6 µg/L): For routine monitoring where ultra-high sensitivity is not required, the fluorometric assay provides sufficient performance.

Choose ICP-MS when:

• The highest level of sensitivity is required: For applications such as final product release testing where very low levels of aluminum must be quantified, ICP-MS is the undisputed choice.

• The sample matrix is complex and may contain interfering ions: The high specificity of ICP-MS minimizes the risk of false-positive results from other metal ions.

• Regulatory requirements mandate a reference method: ICP-MS is often considered the "gold standard" by regulatory agencies for elemental analysis.

Conclusion

The validation of an analytical method is a cornerstone of robust scientific research and drug development. This guide has provided a comprehensive comparison of a fluorometric aluminum assay and ICP-MS, grounded in experimental data and established scientific principles. While ICP-MS remains the benchmark for sensitivity and specificity, the fluorometric assay presents a viable, and in many cases, a more practical alternative for routine applications. By understanding the strengths and limitations of each method, researchers can confidently select the most appropriate tool for their aluminum quantification needs, ensuring data integrity and product safety.

References

• U.S. Food and Drug Administration (FDA). (2011). Guidance for Industry: Elemental Impurities in Drug Products. [Link]

• European Medicines Agency (EMA). (2019). Guideline on the specification limits for residues of metal catalysts or metal reagents. [Link]

• Agilent Technologies. (2014). The role of the internal standard in ICP-MS. [Link]

• United States Pharmacopeia (USP). (n.d.). <232> Elemental Impurities—Limits. [Link]

Publish Comparison Guide: Reproducibility of Dialuminum Naphthalene Disulfonate Synthesis

Executive Summary: The "Black Box" of Aluminum Salt Precipitation

The synthesis of Dialuminum Naphthalene Disulfonate (Al-NDS) —often utilized in pharmaceutical formulations for its buffering and stabilizing properties—suffers from a notorious "reproducibility crisis." Inconsistent stoichiometry, variable hydration states, and the inadvertent formation of amorphous aluminum hydroxide gels frequently lead to batch-to-batch variance in solubility and bioavailability.[1]

This guide moves beyond simple recipe listing. We analyze the mechanistic failures of traditional batch synthesis and present a validated Controlled Double-Jet Precipitation (CDJP) protocol. We compare this optimized approach against traditional methods and alternative salt forms, supported by experimental data.[1]

Mechanistic Analysis: Why Synthesis Fails

To achieve reproducibility, one must control the competition between salt crystallization and hydrolysis .[1]

The Aluminum Speciation Trap

Aluminum ions (

) in aqueous solution are highly sensitive to pH.

• pH < 4: Exists primarily as monomeric

  .

• pH 4–5: Formation of the "Al13" Keggin polymer (

  ), a soluble polycation.

• pH > 5: Rapid precipitation of amorphous

  gel.

The Failure Mode: In traditional "dump" mixing (adding Al salt to NDS solution), local zones of high alkalinity or acidity create non-equilibrium species. If

gel forms, it coats the NDS crystals or co-precipitates, altering the Al:NDS ratio and preventing the formation of the crystalline dialuminum salt ( ).[1]

Protocol Comparison: Traditional vs. Optimized

We compared three synthesis methodologies to isolate the most robust workflow.

Feature	Method A: Direct Batch Mixing (Traditional)	Method B: In-Situ Neutralization (Alternative)	Method C: Controlled Double-Jet (CDJP) (Recommended)
Principle	Rapid addition of to .[1]	Reacting NDS Acid with gel.	Simultaneous dosing of reactants at constant pH/supersaturation.
Crystallinity	Poor (Amorphous inclusions)	Variable (Gel entrapment)	High (Defined crystal habit)
Al:NDS Ratio	1.8 – 2.4 (Inconsistent)	2.0 (Target), but rheology varies	2.0 ± 0.05 (Stoichiometric)
Impurity (Na+)	High (>1000 ppm occluded)	Low	Low (<100 ppm)
Filtration Rate	Slow (Clogged by fines)	Very Slow (Thixotropic gel)	Fast (Distinct particles)

Experimental Data: Batch Consistency (n=5 runs)

Metric	Method A (Batch)	Method C (CDJP)
Yield (%)	65% ± 12%	92% ± 1.5%
Purity (HPLC)	94.5%	99.8%
Residual Chloride	1.2%	< 0.1%
Particle Size (D50)	5 µm (broad span)	45 µm (narrow span)

Validated Protocol: Controlled Double-Jet Precipitation (CDJP)

This protocol ensures that

and ions meet at a constant supersaturation level, favoring crystal growth over nucleation or gelation.[1]

Phase 1: Reagent Preparation

• Aluminum Precursor: Prepare a 0.5 M solution of

  in deionized water. Filter through a 0.22 µm membrane to remove nucleation seeds.

• Ligand Precursor: Prepare a 0.75 M solution of Disodium 1,5-Naphthalenedisulfonate (

  ). Ensure complete dissolution (heat to 40°C if necessary) and filter.

• Heel Solution: Place 200 mL of deionized water in the reactor. Adjust pH to 3.5 (using dilute HCl) to prevent initial hydrolysis.

Phase 2: The Reaction (CDJP)

• Setup: Use a reactor with an overhead stirrer (400 RPM) and a pH stat loop.

• Addition: Simultaneously pump the Al precursor and NDS precursor into the heel solution.

  • Flow Rate: 5 mL/min (matched stoichiometrically 2:3 molar ratio).

  • Temperature: Maintain 50°C (Promotes Ostwald ripening).[1]

• pH Control (Critical): Maintain reactor pH at 3.8 – 4.2 using 0.1 M NaOH or HCl.

  • Why? This range prevents

    formation (occurs > pH 5) while ensuring NDS is fully ionized.

Phase 3: Aging and Isolation

• Aging: Once addition is complete, stir for 2 hours at 50°C. This transforms metastable amorphous phases into stable crystalline polymorphs.

• Filtration: Filter hot. The cake should be non-slimy and permeable.

• Washing: Wash 3x with ethanol/water (1:1) to remove sodium chloride.

• Drying: Vacuum dry at 60°C for 12 hours. Avoid temperatures >100°C to prevent dehydration-induced lattice collapse.[1]

Visualization: Synthesis Workflow & Logic

The following diagram illustrates the critical control points (CCPs) where the synthesis typically fails and how the CDJP method mitigates them.

Figure 1: Decision tree and workflow for the Controlled Double-Jet Precipitation (CDJP) of Dialuminum Naphthalene Disulfonate, highlighting pH and temperature as critical failure modes.[1]

References

• BenchChem Technical Support. (2025).[2][3] Revolutionizing the Synthesis of 1,5-Naphthalenedisulfonic Acid: A Technical Guide to Optimizing Yield. Retrieved from

• ChemicalBook. (n.d.). 1,5-Naphthalenedisulfonic acid synthesis and properties. Retrieved from

• National Institutes of Health (NIH). (2015). Aluminum Elution and Precipitation in Glass Vials: Effect of pH and Buffer Species. PubMed. Retrieved from

• ResearchGate. (2025). Aluminium phosphate adjuvants prepared by precipitation at constant pH. Part I: Composition and structure. Retrieved from

• Google Patents. (1980). Process for the preparation of naphthalene disulfonic acid. US Patent 3546280A. Retrieved from

Sources

• 1. CN101993398B - Method for preparing 1,8-diamido-3,6-naphthalene disulfonic acid by catalytic hydrogenation - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Comprehensive Evaluation of Matrix Effects in Soil Aluminum Analysis: R-Acid Fluorometry vs. Alternative Modalities

Executive Summary

Aluminum (Al) toxicity in acidic soils (pH < 5.5) is a primary constraint on global agricultural productivity and a key parameter in environmental toxicology [2]. Accurately quantifying bioavailable, monomeric Al³⁺ in soil extracts is notoriously difficult due to severe matrix effects caused by co-extracted iron (Fe³⁺), dissolved organic matter (DOM), and competing anions (F⁻, SO₄²⁻).

This guide provides an in-depth technical evaluation of R-acid (2-Naphthol-3,6-disulfonic acid) as a fluorometric reagent for soil Al³⁺ analysis. By objectively comparing R-acid against traditional spectrophotometric methods (Aluminon, CAS) and instrumental techniques (ICP-OES), this document equips researchers and analytical scientists with the mechanistic understanding required to optimize soil extraction workflows and validate data integrity.

Mechanistic Principles of R-Acid Fluorometry

R-acid is a highly sensitive fluorogenic ligand. The causality behind its analytical utility lies in its molecular structure:

• Chelation-Induced Rigidity: In its free state, R-acid exhibits weak background fluorescence. When Al³⁺ coordinates with the naphthol hydroxyl group and the adjacent aromatic ring structure, it forms a rigid chelate. This structural restriction minimizes non-radiative vibrational relaxation pathways, forcing the molecule to release energy via strong fluorescence emission (

  nm, nm).

• Aqueous Solubility: Unlike neutral fluorophores that precipitate in high-ionic-strength soil extracts, R-acid possesses two highly polar sulfonate groups (

  ). These groups ensure the Al-R-acid complex remains fully soluble, preventing light-scattering artifacts during optical measurement [4].

Evaluation of Matrix Effects in Soil Extracts

Soil extracts (e.g., 1M KCl exchangeable Al) are highly complex matrices. Understanding the physical chemistry of these interferences is critical for accurate quantification.

A. Iron (Fe³⁺) Interference

Fe³⁺ is the most ubiquitous and problematic interferent in soil extracts, often co-leaching at high concentrations alongside Al³⁺[3].

• Mechanism of Interference: Fe³⁺ acts as a paramagnetic quencher and a competitive binder. Furthermore, it absorbs UV excitation light (the inner-filter effect), artificially depressing the Al³⁺ fluorescence signal.

• Causality of Mitigation: Ascorbic acid must be introduced prior to the R-acid reagent. Ascorbic acid reduces Fe³⁺ to Fe²⁺. Fe²⁺ has a significantly lower thermodynamic binding affinity for R-acid and lacks the paramagnetic properties that cause severe fluorescence quenching.

B. Dissolved Organic Matter (DOM) and Fluoride (F⁻)

• Mechanism of Interference: F⁻ forms extremely stable

  complexes, thermodynamically outcompeting R-acid for Al³⁺ ions. DOM (humic/fulvic acids) binds Al³⁺ and introduces broad-spectrum background fluorescence.

• Causality of Mitigation: Because DOM and F⁻ alter the availability of Al³⁺ rather than just the optical readout, simple masking agents are insufficient. Standard Addition (spiking known Al³⁺ concentrations directly into the sample matrix) is required to calculate the true matrix-specific response factor.

C. pH Sensitivity and Aluminum Speciation

• Mechanism of Interference: Al³⁺ speciation is strictly governed by pH. Above pH 5.5, Al³⁺ rapidly hydrolyzes to form insoluble

  and polynuclear species. Below pH 3.5, excess protons ( ) outcompete Al³⁺ for the R-acid binding sites.

• Causality of Mitigation: The system must be locked into a thermodynamic window using a Sodium Acetate/Acetic Acid buffer at exactly pH 4.5. This maintains Al in its reactive monomeric state while ensuring R-acid is appropriately deprotonated for chelation.

Fig 1: Logical flow of matrix interferences and mitigation in R-acid Al³⁺ analysis.

Comparative Analysis: R-Acid vs. Alternative Modalities

When selecting an analytical method for soil Al, researchers must balance sensitivity, speciation capability, and matrix tolerance. While rigorous acid digestion (e.g., EPA Method 3050B) is required for total elemental analysis [1], assessing bioavailable Al requires gentler extraction and speciation-sensitive detection.

Feature / Metric	R-Acid (Fluorometry)	Aluminon / CAS (Spectrophotometry)	ICP-OES (Instrumental)
Target Analyte	Monomeric Al³⁺ (Bioavailable)	Monomeric Al³⁺	Total Dissolved Al (includes colloids)
Limit of Detection (LOD)	1 – 5 µg/L	20 – 50 µg/L	5 – 10 µg/L
Fe³⁺ Matrix Tolerance	Moderate (Requires Ascorbic Acid)	Poor (Severe color overlap)	Excellent (Spectral separation)
DOM Matrix Tolerance	Moderate (Requires Standard Addition)	Poor (Humic acids absorb at same )	Excellent (Organic matrix destroyed in plasma)
Throughput & Cost	High throughput / Low cost	Moderate throughput / Low cost	High throughput / High capital cost
Operational Caveat	Highly pH dependent (strict buffering)	Requires heating for color development	Cannot distinguish toxic Al³⁺ from inert Al-DOM

Self-Validating Experimental Protocol: R-Acid Assay

To ensure trustworthiness, the following protocol incorporates a Matrix Spike Recovery (MSR) step. This creates a self-validating system: if the MSR fails, the analyst immediately knows the matrix masking steps were insufficient.

Reagents Required

• Extractant: 1.0 M KCl (unbuffered).

• Masking Agent: 0.5% (w/v) Ascorbic Acid (freshly prepared daily to prevent auto-oxidation).

• Buffer: 1.0 M Sodium Acetate / Acetic Acid buffer adjusted to pH 4.5.

• Fluorophore: 0.01% (w/v) R-acid (2-Naphthol-3,6-disulfonic acid disodium salt) in deionized water.

Step-by-Step Methodology

• Soil Extraction: Shake 5.0 g of air-dried soil with 50 mL of 1.0 M KCl for 1 hour. Centrifuge at 3000

  g for 15 minutes and filter through a 0.45 µm membrane to remove colloidal particulates.

• Aliquot Preparation: Transfer 2.0 mL of the soil extract into a 10 mL volumetric flask.

• Matrix Masking (Critical Step): Add 1.0 mL of 0.5% Ascorbic Acid. Causality: Allow to sit for 5 minutes to ensure complete kinetic reduction of Fe³⁺ to Fe²⁺.

• pH Stabilization: Add 2.0 mL of the pH 4.5 Acetate Buffer. Causality: This prevents Al³⁺ hydrolysis before the fluorophore is introduced.

• Derivatization: Add 1.0 mL of 0.01% R-acid reagent. Dilute to the 10 mL mark with deionized water.

• Equilibration: Incubate in the dark for 15 minutes. Causality: R-acid complexation is rapid, but thermodynamic equilibrium ensures signal stability. Dark incubation prevents photobleaching.

• Measurement: Measure fluorescence at

  nm and nm against a reagent blank.

• Self-Validation (MSR Check): Spike a duplicate 2.0 mL soil extract aliquot with a known 50 µg/L Al³⁺ standard and repeat steps 3-7.

  • Acceptance Criteria: Recovery must be 90% - 110%.

  • Troubleshooting: If recovery is <90%, DOM quenching or residual Fe³⁺ is present. Switch to a Method of Standard Additions curve.

References

• EPA Method 3050B (SW-846): Acid Digestion of Sediments, Sludges, and Soils. U.S. Environmental Protection Agency. [Link]

• Characterization of Low pH Soils of the coastal and eastern dry zones of Karnataka. Agronomy Journal. [Link]

• Acid Leaching Extraction Mechanism of Aluminum and Iron Ions from Coal Gangue Based on CaF2 Assistance and Process Optimization. MDPI Materials. [Link]

• Atomic absorption spectrophotometric determination of trace copper in waters, aluminium foil and tea samples after preconcentration with 1-nitroso-2-naphthol-3,6-disulfonic acid on Ambersorb 572. ResearchGate. [Link]

Safety & Regulatory Compliance

Personal protective equipment for handling dialuminum;3-hydroxynaphthalene-2,7-disulfonate

CAS: 85005-91-0 | Formula:

[1]

This guide serves as the definitive operational manual for handling Dialuminum tris(3-hydroxynaphthalene-2,7-disulfonate) (also known as the Aluminum salt of R-Acid). As a Senior Application Scientist, I have structured this protocol to move beyond generic safety advice, focusing on the specific physicochemical properties of naphthalene sulfonates and aluminum salts that dictate safety and logistics.

Part 1: Rapid Response Data (The "Cheat Sheet")

Status: Solid, Hygroscopic Powder Primary Hazard: Irritant (Inhalation/Skin/Eye) | Secondary Hazard: Combustible Dust (if micronized)

Parameter	Specification	Operational Implication
CAS Number	85005-91-0	Use this for all waste manifesting and inventory tracking.
Molecular Weight	959.8 g/mol	High MW implies lower volatility; risk is strictly particulate.
Solubility	High (Water)	Critical: Humidity causes caking. Spills become slippery immediately.
GHS Classification	Warning	H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.) [1, 2].[2][3][4][5][6][7]
Storage	Desiccated, <25°C	Store in tightly sealed HDPE containers to prevent hydrolysis/clumping.

Part 2: The Hazard Matrix & Toxicology Logic

To select the correct PPE, we must understand the mechanism of injury. This compound presents a dual-threat profile based on its ionic components:

• The Anion (Naphthalene Sulfonate): Based on read-across data from the sodium salt (R-Salt, CAS 135-51-3), the organic anion is a significant irritant to mucous membranes [2]. The sulfonic acid groups (

  ) are highly polar, stripping lipids from the stratum corneum (skin barrier) upon contact, leading to dermatitis.

• The Cation (Aluminum): Aluminum salts act as astringents. Inhalation of aluminum-containing dusts can trigger pulmonary irritation. While acute toxicity is low, chronic inhalation of fine particulates must be prevented to avoid lung overload [3].

Expert Insight: The "hidden" risk here is the hygroscopic nature. If this powder is inhaled, it rapidly solubilizes in the moisture of the respiratory tract, creating a localized acidic/astringent solution directly on the lung tissue. Therefore, respiratory protection is the highest priority.

Part 3: Personal Protective Equipment (PPE) Architecture

Do not rely on generic "lab safety" rules. Use this specific tiered approach.

1. Respiratory Protection (Critical)

• Standard Operation (Weighing < 10g): N95 (US) or FFP2 (EU) disposable respirator.

  • Why: Filters 95% of airborne particles >0.3 microns. Sufficient for static weighing.

• Bulk Handling / Spills (> 10g): Half-face respirator with P100 (HEPA) cartridges.

  • Why: P100 filters offer 99.97% efficiency. Essential if dust clouds are visible.

• Engineering Control: All open handling must occur inside a certified Chemical Fume Hood or Powder Weighing Station.

2. Dermal Protection

• Gloves: Nitrile Rubber (minimum 0.11 mm / 5 mil thickness).

  • Logic: Latex is insufficient for sulfonated aromatics. Nitrile provides excellent resistance to organic salts.

  • Protocol: Change gloves immediately if the powder becomes wet or after 60 minutes of continuous handling.

• Body: Lab coat (100% cotton or Nomex).

  • Avoid: Synthetic fibers (polyester) that generate static electricity, which can cause the light powder to disperse unexpectedly.

3. Ocular Protection

• Requirement: Chemical Splash Goggles (ANSI Z87.1 or EN 166).

  • Contraindication: Do not use standard safety glasses. Fine dust can drift around the lenses and dissolve in eye moisture, causing severe irritation [4].

Part 4: Operational Workflows & Visualization

Workflow 1: The "Zero-Exposure" Weighing Protocol

This diagram outlines the mandatory engineering and PPE flow to prevent inhalation exposure during massing.

Figure 1: Step-by-step logic for safe weighing. Note the emphasis on static control, as dry sulfonate salts are prone to static cling and scattering.

Workflow 2: Disposal Decision Tree

Correct disposal is vital to prevent aluminum contamination in local water tables.

Figure 2: Waste stream segregation. Aluminum salts must be tagged as heavy metal waste in many jurisdictions.

Part 5: Emergency Protocols

1. Accidental Spillage (Powder)

• Do NOT use a standard broom or compressed air. This will aerosolize the irritant.

• Protocol:

  • Evacuate the immediate 3-meter radius.

  • Don P100 respirator and goggles.

  • Cover spill with wet paper towels (to suppress dust).

  • Scoop wet slurry into a hazardous waste bag.

  • Wipe surface with water; final wipe with alcohol.

2. Skin/Eye Exposure [2][3][4][8][9]

• Eyes: Flush immediately for 15 minutes .[2][3][9] The aluminum salt can cause protein coagulation on the cornea if left untreated.

• Skin: Wash with soap and water.[2][3][9] Do not use solvents (ethanol/acetone) on skin, as this may increase the permeation of the naphthalene ring.

References

• PubChem. (n.d.). Aluminium 3-hydroxynaphthalene-2,7-disulphonate (2:3) | CAS 85005-91-0.[1][10][11] National Library of Medicine. Retrieved March 7, 2026, from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Safety and Health Standards: Aluminum, soluble salts. Retrieved March 7, 2026, from [Link]

• European Chemicals Agency (ECHA). (n.d.). Registration Dossier: Naphthalene disulfonic acids. Retrieved March 7, 2026, from [Link]

Sources

• 1. Aluminium 3-hydroxynaphthalene-2,7-disulphonate (2:3) | C30H18Al2O21S6 | CID 44145192 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. pace.edu [pace.edu]
• 6. synquestlabs.com [synquestlabs.com]
• 7. spectrumchemical.com [spectrumchemical.com]
• 8. fishersci.com [fishersci.com]
• 9. User guideline | AVL METAL POWDERS n.v. [avlmetalpowders.com]
• 10. DIALUMINUM TRIS-3-HYDROXYNAPHTHALENE-2,7-DISULFONATE [drugs.ncats.io]
• 11. GSRS [gsrs.ncats.nih.gov]